Sodium Chloride

• IUPAC Name: sodium;chloride
• InChI: InChI=1S/ClH.Na/h1H;/q;+1/p-1
• InChI Key: FAPWRFPIFSIZLT-UHFFFAOYSA-M
• Canonical SMILES: [Na+].[Cl-]
• Molecular Formula: NaCl, ClNa
• Related CAS: 14784-90-8 ((24)hydrochlorideCl), 17112-21-9 ((22)hydrochlorideCl)
• DSSTOX Substance ID: DTXSID3021271
• Molecular Weight: 58.44 g/mol
• Physical Description: Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid; Water or Solvent Wet Solid, Water soluble, white crystals; [CAMEO]
• Boiling Point: 1465 °C
• Solubility: 36.0 g/100 g of water at 25 °C, One gram dissolves in 2.8 mL water /3.57X10+5 mg/L/ at 25 °C, Slightly soluble in ethanol, 0.065 g/100 g ethanol at 25 °C, 7.15 g/100 g ethylene glycol at 25 °C, 5.21 g/100 g formic acid at 25 °C, 10 g/100 g glycerol at 25 °C, 2.15 g /100 g liquid ammonia at -40 °C, 1.40 g/100g methanol at 25 °C, 1.86 g/100 g monoethanolamine at 25 °C /Table/, One gram dissolves in ... 2.6 mL boiling water, in 10 mL glycerol
• Density: 2.17 at 25 °C/4 °C, Enthalpy of formation: -410.9 kJ/mol at 25 °C; Density of molten sodium chloride at 850 °C: 1.549 g/cu cm; latent heat of fusion: 0.52 kJ/g
• Vapor Pressure: VP: 1 mm Hg at 865 °C
• Impurities: The principal impurity in naturally occurring rock salt is calcium sulfate, generally 1-4%, with small amounts of calcium chloride and magnesium chloride.
• Color/Form: Colorless, transparent crystals or white, crystalline powder, Colorless and transparent or translucent when in large crystals, Colorless cubic crystals
• CAS No.: 7647-14-5, 14762-51-7, 32343-72-9, 8028-77-1
• Melting Point: 800.7 °C

Description

Sodium Chloride (NaCl), with the CAS number 7647-14-5 and a molar mass of 58.44 g/mol, is a fundamental ionic compound supplied as a white, crystalline powder for research applications . It is highly soluble in water (360 g/L at 20°C) and exhibits a melting point of 801°C and a boiling point of 1,413°C . This high-purity grade (99.5% min. assay by argentometry) is meticulously analyzed to meet stringent specifications, with low limits for impurities like heavy metals, ensuring reliability and reproducibility in experimental results . In the research laboratory, this compound is indispensable for its role in creating physiologically relevant environments. Its mechanism of action is rooted in its ionic nature, dissociating into sodium (Na+) and chloride (Cl-) ions in solution to maintain osmotic pressure and membrane potential . This makes it a critical component in the preparation of buffers, cell culture media, and isotonic saline solutions used to maintain cellular integrity and function in vitro . Specific research applications include its use as a biological buffer, a supporting electrolyte in biochemical assays, and a necessary reagent in molecular biology techniques such as nucleic acid precipitation and protein crystallization . This product is labeled "For Research Use Only" (RUO). It is strictly intended for laboratory research purposes and is not for diagnostic, therapeutic, or any other human use.

Fundamental Theoretical Frameworks in Sodium Chloride Research

Computational Chemistry and Molecular Simulations of Sodium Chloride Systems

Computational chemistry and molecular simulations serve as powerful tools for investigating the properties and behavior of this compound (NaCl) at an atomic and molecular level. These methods provide insights that complement experimental findings and allow for the exploration of conditions that are difficult or impossible to achieve in a laboratory setting.

Ab Initio Calculations for this compound Systems

Ab initio calculations, which are based on the fundamental principles of quantum mechanics without empirical parameters, offer a high level of accuracy in describing the electronic structure and bonding in this compound.

Investigations into the interaction of sodium clusters with the NaCl(001) surface using ab initio total energy methods have shown that the interaction is generally weak. scispace.com This is attributed to a large energy gap between the electronic states of the surface and the metal cluster. scispace.com Consequently, the geometry and electronic structure of smaller adsorbed clusters (with fewer than six atoms) are only slightly distorted compared to their free counterparts. scispace.com

Ab initio calculations are crucial for the development of accurate interatomic potentials and force fields, which are essential for performing large-scale molecular dynamics simulations. These potentials approximate the potential energy of a system of atoms as a function of their coordinates. tandfonline.com For ionic systems like this compound, these force fields are often based on a combination of Lennard-Jones and Coulombic potentials. researchgate.netacs.org The parameters for these potentials are typically fitted to reproduce experimental data, such as the crystal density and the properties of aqueous solutions. researchgate.netacs.org

The development of these force fields enables the simulation of complex phenomena. For instance, molecular dynamics simulations using such potentials have been used to study the solubility of NaCl and the structure of the solid-liquid interface. researchgate.netnist.gov More advanced machine learning techniques, like Gaussian Approximation Potentials (GAP), are now being used to create interatomic potentials for molten NaCl that achieve nearly ab initio accuracy, allowing for simulations at large time and length scales. chemrxiv.org

Density Functional Theory (DFT) Applications to this compound

Density Functional Theory (DFT) is a widely used computational method that has been extensively applied to study the properties of this compound, particularly under extreme conditions.

Under high pressure, this compound undergoes a series of structural phase transitions. At approximately 30 GPa, the common rock salt (B1) structure transforms into a Cesium Chloride (CsCl)-like (B2) structure. researchgate.netchemistryviews.orgaip.org DFT calculations have been instrumental in predicting and understanding these transitions. researchgate.netchemistryviews.org

Further increases in pressure lead to the prediction of even more exotic structures. DFT calculations have predicted the stability of several novel orthorhombic high-pressure phases: oC8 (stable between 322–645 GPa), oI8 (stable between 645–683 GPa), and oP16 (stable above 683 GPa). researchgate.netresearchgate.net These theoretical predictions push the boundaries of our understanding of chemical bonding under extreme compression. aip.org Interestingly, DFT calculations have also predicted the existence of compounds with unusual stoichiometries, such as NaCl3 and Na3Cl, which are calculated to be stable at high pressures. chemistryviews.org The existence of NaCl3 has been experimentally confirmed to be stable between 20 and 48 GPa. chemistryviews.org

Table 1: Predicted High-Pressure Phases of this compound

Pressure Range (GPa)	Stable Phase	Crystal System
0 - 30	B1 (Rock Salt)	Cubic
30 - 322	B2 (CsCl-type)	Cubic
322 - 645	oC8	Orthorhombic
645 - 683	oI8	Orthorhombic
> 683	oP16	Orthorhombic

This table is based on data from DFT calculations and illustrates the predicted structural transitions of NaCl under extreme pressure. researchgate.netaip.org

DFT is also a key tool for investigating the electronic band structure of materials and predicting phenomena such as metallization under pressure. For this compound, which is an insulator at ambient conditions, DFT calculations predict that it will become metallic at extremely high pressures. researchgate.netchemistryviews.org

The predicted metallization pressure for NaCl varies depending on the theoretical approach, with some DFT calculations suggesting it occurs around 584 GPa. researchgate.net The mechanism for this metallization is predicted to be a pressure-induced bandgap closure. researchgate.netaip.org For the predicted high-pressure phases, the oC8 structure is expected to become metallic via band-gap closure, while the oI8 and oP16 phases are predicted to be metallic within their stable pressure ranges. researchgate.net An intriguing finding from these studies is that even in their metallic states, these high-pressure phases of NaCl are predicted to retain a predominantly ionic character. researchgate.netaip.org The metallic properties are thought to arise primarily from the overlap of hybridized Cl 3p-3d states, with a very low density of states from sodium near the Fermi level. aip.org

Molecular Dynamics (MD) Simulations of this compound

Molecular Dynamics simulations model the time evolution of a system of interacting particles by solving Newton's equations of motion. This technique allows for the detailed examination of dynamic processes and structural arrangements in this compound under various conditions.

MD simulations have been instrumental in understanding the behavior of this compound under extreme pressures, particularly its structural phase transitions. tsinghua.edu.cn A key area of investigation is the pressure-induced transformation from the ambient B1 (rock salt) structure to the B2 (cesium chloride) structure. tsinghua.edu.cncapes.gov.br

Simulations have successfully replicated this transition, showing a change from a six-fold coordinated B1 phase to an eight-fold coordinated B2 phase under high pressure. tsinghua.edu.cncapes.gov.br For instance, at a temperature of 600 K, MD simulations using inversion pair potentials demonstrated this transformation at a pressure that aligns well with experimental findings. tsinghua.edu.cncapes.gov.br These simulations also confirmed the reversibility of the transition, with the B2 structure reverting to the B1 structure when the pressure is released. tsinghua.edu.cncapes.gov.br

The mechanism of this phase transition has also been a subject of intense study. One prominent model, the Buerger mechanism, describes the transition as a compression along the three-fold axes of a rhombohedral cell, causing the interaxial angle to increase from 60° to 90°. tsinghua.edu.cn MD simulations have provided atomistic visualizations that support this mechanism. tsinghua.edu.cn Furthermore, metadynamics simulations, a variant of MD, have been employed to study the nucleation and growth processes during the B1-B2 transition, offering insights into the crossover between different transition mechanisms as system size increases. aps.org

Investigations into the melting curve of NaCl at high pressures have also been conducted using MD simulations. aip.orgresearchgate.net Both two-phase simulation and hysteresis methods have been applied to determine the equilibrium melting temperatures for both the B1 and B2 phases at various pressures, extending into the megabar range. aip.orgresearchgate.net These simulations have validated the Lindemann melting law for both phases with high accuracy. aip.orgresearchgate.net

Interactive Data Table: High-Pressure Phase Transition Parameters for NaCl

Parameter	B1 Phase	B2 Phase	Method	Reference
Superheating	0.18 Tm	0.24 Tm	MD Simulation	aip.orgresearchgate.net
Supercooling	0.22 Tm	0.32 Tm	MD Simulation	aip.orgresearchgate.net
Transition Pressure	~30 GPa	-	MD Simulation	tsinghua.edu.cn
Coordination Number	6	8	MD Simulation	tsinghua.edu.cncapes.gov.br

MD simulations provide a molecular-level view of how this compound ions interact with water molecules, influencing the structure and dynamics of the surrounding solvent. These simulations have shown that the presence of Na⁺ and Cl⁻ ions perturbs the hydrogen bond network of water. nih.govaip.org As the concentration of NaCl increases, the number of hydrogen bonds between water molecules decreases. aip.org

The structure of the hydration shells around the ions has been a key focus. Car-Parrinello MD (CPMD) simulations, a method based on density functional theory, have been used to investigate the solvation structures of Na⁺ and Cl⁻ ions. nih.gov These simulations have revealed that the first hydration shell of the Na⁺ ion is typically octahedral. icmp.lviv.ua In a contact ion pair (CIP), where Na⁺ and Cl⁻ are directly adjacent, a water molecule in the sodium ion's hydration shell is replaced by the chloride ion. icmp.lviv.ua

The coordination number, which is the average number of water molecules in the first hydration shell, is a critical parameter studied through simulations. For a Na⁺ ion, CPMD simulations predict a coordination number of around 5.0–5.5. nih.gov The coordination number for Na⁺ tends to decrease slightly as the salt concentration increases, which is attributed to the occasional replacement of a water molecule by a chloride ion in the first hydration shell. nih.govacs.org

MD simulations have also been used to analyze the radial distribution functions (RDFs) which describe the probability of finding a water molecule at a certain distance from an ion. nih.gov The Na-O RDF from CPMD simulations shows a first peak height between 4.8 and 5.8, indicating a well-defined first hydration shell. nih.gov

Interactive Data Table: Hydration Properties of Na⁺ and Cl⁻ from MD Simulations

Ion	Coordination Number (Oxygen)	State	Simulation Method	Reference
Na⁺	4.9	Water-mediated	CPMD	icmp.lviv.ua
Cl⁻	5.6	Water-mediated	CPMD	icmp.lviv.ua
Na⁺	3.6	Contact state	CPMD	icmp.lviv.ua
Cl⁻	6.4	Contact state	CPMD	icmp.lviv.ua
Na⁺	5.0–5.5	Aqueous solution	CPMD	nih.gov

The movement of ions in both aqueous solutions and the solid state is crucial for understanding properties like ionic conductivity. MD simulations are a powerful tool for investigating these transport mechanisms at a microscopic level. acs.orgnih.gov

In aqueous solutions, MD simulations have been used to calculate transport properties such as ionic conductivity and transport numbers. acs.orgnih.govresearchgate.net These simulations can be performed under equilibrium conditions or non-equilibrium conditions where an external electric field is applied. acs.orgnih.gov It has been shown that at high NaCl concentrations, the self-diffusion of Na⁺ and Cl⁻ ions slows down due to increased Coulombic interactions and a reduction in the number of water molecules available for hydration. aip.org

Simulations have also been employed to study the influence of different force fields on the calculated transport properties. nih.gov By comparing simulation results with experimental data, researchers can refine the models used to describe the interactions between ions and water molecules. nih.gov For example, simulations have shown that nonpolarizable models can overestimate ion-ion correlations, which affects the calculated ionic conductivity. nih.gov

In the solid state, MD simulations can elucidate the mechanisms of ion diffusion, which is fundamental to understanding the material's conductivity. These simulations can track the movement of individual ions and identify the pathways and energy barriers for diffusion.

Interactive Data Table: Ion Transport Properties from MD Simulations

Property	System	Observation	Simulation Type	Reference
Ionic Conductivity	Aqueous NaCl	Increases with concentration, deviation from experiment at high concentrations	Equilibrium MD	nih.gov
Self-diffusion of Ions	Aqueous NaCl on Silica	Slows at high concentrations	MD	aip.org
Ion Diffusivity	Aqueous NaCl	Decreases linearly with salinity	MD	nih.gov
Molar Conductivity	Aqueous NaCl	Decreases with increasing salinity	MD	nih.gov

Monte Carlo Simulations in this compound Systems

Monte Carlo (MC) simulations use statistical methods to model the behavior of complex systems. They are particularly well-suited for studying thermodynamic properties and phase equilibria, providing a complementary approach to MD simulations.

MC simulations have been extensively used to determine the thermodynamic properties of this compound solutions, such as vapor pressures, liquid densities, and phase equilibria. researchgate.net These simulations can explore a wide range of temperatures and salt concentrations. researchgate.net For instance, an equation of state for pure this compound has been developed by combining experimental data with results from MC simulations for the restricted primitive model (RPM). osti.gov

The solubility of NaCl in water has been evaluated using various force field models within MC simulations. researchgate.net Grand Canonical Monte Carlo (GCMC) simulations, in particular, are effective for studying the partitioning of NaCl and water between a bulk phase and confined environments, such as clay pores. rsc.org These simulations can predict salt solubility in these confined spaces by first determining the chemical potentials of NaCl and water in the bulk phase. rsc.org

MC simulations are also a powerful tool for predicting phase equilibria in systems of industrial and geological interest. geoscienceworld.org For example, they have been used to generate data on the solubility of hydrogen in aqueous NaCl solutions at temperatures and salinities where experimental data is scarce. geoscienceworld.org

Interactive Data Table: Thermodynamic Properties from MC Simulations

Property	System	Method	Key Finding	Reference
Equation of State	Pure NaCl	Restricted Primitive Model MC	Developed an equation of state based on simulation and experimental data	osti.gov
Solubility	NaCl in Water	Various Force Fields	Evaluated solubility using different models	researchgate.net
Hydrogen Solubility	H₂ in Aqueous NaCl	MC Simulation	Generated solubility data for geological applications	geoscienceworld.org
Chemical Potential	NaCl in Water	Osmotic Ensemble MC	Determined for use in GCMC simulations of confined systems	rsc.org

MC simulations provide deep insights into the statistical mechanics of how ions are solvated in water. They can be used to study the structure of ion hydration shells and the thermodynamics of ion pairing. researchgate.netaip.org

Open statistical ensemble simulations have been used to investigate the nucleation of water on a sodium-chloride ion pair. aip.orgnih.gov These simulations have shown that even at low vapor pressures, the dissociation of ion pairs in water clusters can occur, with solvent-separated ion pairs being more probable than contact ion pairs. aip.orgnih.gov

MC simulations have also been employed to explore the validity of primitive models of electrolyte solutions, where ions are treated as charged hard spheres in a dielectric continuum. researchgate.net By fitting simulation results for ionic activity and osmotic coefficients to experimental data, researchers can optimize the parameters of these models, such as ionic radii. researchgate.net For a partially dissociated salt like NaCl, these fits are typically successful over a more limited concentration range. researchgate.net

The excess chemical potential of NaCl in water has been calculated using thermodynamic integration within an MC framework, yielding results consistent with previous simulations and experiments. nih.gov This demonstrates the accuracy of MC methods for studying strongly polar molecules. nih.gov

Interactive Data Table: Ion Solvation Parameters from MC Simulations

Parameter	System	Method	Key Finding	Reference
Ion Pair State	NaCl in Water Cluster	Open Ensemble MC	Solvent-separated pairs are more probable than contact pairs	aip.orgnih.gov
Ionic Radii	Aqueous NaCl	Unrestricted Primitive Model MC	Optimized ionic radii by fitting to experimental data	researchgate.net
Excess Chemical Potential	NaCl in Water	Thermodynamic Integration MC	Calculated value of -741.7 kJ mol⁻¹	nih.gov
Ion Dissociation	NaCl in Water	Transition Path Sampling MC	Analyzed the structure and dynamics of the dissociation process	aip.org

Crystal Structure Theory and Polymorphism of this compound

Polymorphism is the capacity of a specific chemical composition to crystallize in multiple forms, often in response to changes in temperature or pressure. britannica.com this compound (NaCl), a compound extensively studied, exhibits significant polymorphism, transitioning through several crystal structures under varying pressure conditions. britannica.comresearchgate.net

At ambient conditions, this compound crystallizes in what is known as the rocksalt, or halite, structure. wikipedia.orgnih.govmsestudent.com This structure is designated as B1-type and is characterized by a face-centered cubic (FCC) Bravais lattice. msestudent.comwikipedia.org In this arrangement, each ion (Na+ or Cl−) is surrounded by six ions of the opposite charge in an octahedral geometry. wikipedia.org The structure can be visualized as two interpenetrating FCC lattices, one of sodium ions and one of chloride ions. msestudent.com This 1:1 stoichiometric ratio and ionic bonding are due to the large difference in electronegativity between sodium and chlorine atoms. nih.gov

When subjected to high pressure, this compound undergoes a structural phase transition from the B1 (rocksalt) structure to the B2 (cesium chloride) structure. aip.orgresearching.cnsci-hub.se This transformation occurs at a pressure of approximately 30 GPa. aip.orgsci-hub.seresearchgate.net The B2 structure is a body-centered cubic (BCC) arrangement where each ion is coordinated with eight ions of the opposite charge. materialsproject.orgufms.br This phase remains stable over a significant pressure range, having been observed up to 134 GPa. researchgate.net The transition from a 6-coordinate (B1) to an 8-coordinate (B2) structure is a geometric effect driven by the increased pressure. ufms.br

Theoretical predictions based on particle swarm structural searches have identified several novel, more complex structures for this compound at extremely high pressures. edpsciences.orgresearchgate.netresearchgate.net These phases are predicted to become stable at pressures far exceeding the B1 to B2 transition:

oC8: An orthorhombic structure predicted to be stable in the pressure range of 322–645 GPa. edpsciences.orgresearchgate.net

oI8: A second orthorhombic phase, stable from 645 GPa to 683 GPa. edpsciences.orgresearchgate.net

oP16: A third orthorhombic structure, which becomes stable above 683 GPa. edpsciences.orgresearchgate.net

These high-pressure phases are described as distorted layer structures of Na+ and Cl− sublattices. aip.orgresearching.cn Unlike the simple ionic arrangements at lower pressures, these structures may feature unusual bonding where identical ions form chains or layers. researchgate.net

Table 1: High-Pressure Polymorphs of this compound

Structure Type	Space Group	Stability Range (GPa)
B1 (Rocksalt)	Fm-3m	0 - ~30
B2 (Cesium Chloride)	Pm-3m	~30 - ~322
oC8	Orthorhombic	322 - 645
oI8	Orthorhombic	645 - 683
oP16	Orthorhombic	> 683

Data sourced from multiple theoretical studies. sci-hub.seedpsciences.orgresearchgate.net

A significant prediction for this compound under extreme pressure is a transition from an ionic insulator to a metallic state. edpsciences.orgseminartoday.net This metallization is not caused by the structural phase transitions alone but by the closure of the electronic band gap under immense compression. ufms.bredpsciences.orgresearchgate.net

The proposed mechanism involves the overlap of electron bands, specifically the hybridized Cl 3p-3d states. aip.orgresearching.cn Theoretical calculations suggest that the oC8 structure can become metallic via this band-gap closure, while the oI8 and oP16 structures are inherently metallic within their stable pressure ranges. edpsciences.orgresearchgate.net Intriguingly, these predicted metallic phases are expected to retain a predominantly ionic character. aip.orgresearching.cnedpsciences.org The metallic conductivity is attributed to the extended anion (chloride) sublattice, as the density of states for sodium near the Fermi level remains very low, indicating that charge transfer from Na to Cl persists even in the metallic state. aip.orgresearching.cn

Solution Chemistry Theories of Aqueous this compound

When this compound dissolves in water, the ionic lattice breaks apart, and the resulting sodium (Na+) and chloride (Cl−) ions become freely moving and are surrounded by water molecules in a process called hydration. wikipedia.orgwikipedia.orgrsc.org An aqueous solution of this compound is often referred to as brine. savemyexams.comdoubtnut.com

The dissolution of NaCl in water leads to the formation of distinct hydration shells around the individual Na+ and Cl− ions. wikipedia.org These shells consist of water molecules that orient themselves around the ions due to electrostatic interactions. wikipedia.org

For the positively charged sodium ion (Na+), the polar water molecules orient their negatively charged oxygen atoms toward the ion. nih.gov The first hydration shell of a Na+ ion is well-defined, with studies indicating a coordination number—the number of water molecules in the first shell—of approximately 5.0 to 6.0. nih.govacs.org The Na–O distance for this primary shell is about 250 pm. wikipedia.org The solvation structure of the sodium ion does not change significantly even under gigapascal pressures, maintaining a 6-fold coordination. nih.govresearchgate.net

For the negatively charged chloride ion (Cl−), the water molecules orient their positively charged hydrogen atoms toward the ion. The chloride ion is also strongly solvated, surrounded by an average of about six water molecules in its first hydration shell at ambient pressure. wikipedia.orgresearchgate.net The structure of the chloride ion's hydration shell is more sensitive to pressure; its coordination number increases from around 6 at ambient pressure to about 16 at 1.7 GPa. nih.govresearchgate.net This change is attributed to the distortion of the hydrogen-bonded network of water under high compression. researchgate.net

Table 2: Ion Hydration Properties in Aqueous NaCl

Ion	Interacting Water Atom	Coordination Number (Ambient)	First Shell Ion-Oxygen Distance
Na+	Oxygen	~5.0 - 6.0	~250 pm
Cl−	Hydrogen	~6.0	~321 pm

Data compiled from various experimental and simulation studies. wikipedia.orgnih.govacs.orgresearchgate.net

Osmotic Pressure and Ionic Strength Principles

The behavior of this compound in aqueous solutions is fundamentally governed by principles of osmotic pressure and ionic strength, which are critical in understanding its role in various chemical and biological systems.

Osmotic Pressure:

Osmotic pressure is a colligative property, meaning it depends on the concentration of solute particles in a solution, not on their chemical identity. libretexts.orglumenlearning.com When this compound (NaCl) dissolves in water, it dissociates into sodium (Na⁺) and chloride (Cl⁻) ions. libretexts.orglibretexts.org This dissociation means that for every mole of NaCl dissolved, two moles of particles are formed, which significantly influences the osmotic pressure of the solution. libretexts.orglibretexts.org

The van't Hoff factor (i) is used to account for this dissociation. For an ideal solution of NaCl, the van't Hoff factor is 2. libretexts.orgpressbooks.pub The osmotic pressure (π) can be calculated using the formula:

π = iMRT

where:

i is the van't Hoff factor

M is the molar concentration of the solute

R is the ideal gas constant

T is the absolute temperature

However, in real solutions, especially at higher concentrations, the observed van't Hoff factor may be slightly less than the ideal value due to the formation of ion pairs. lardbucket.org The osmotic pressure of this compound solutions increases with concentration, but this relationship can deviate from the linear behavior predicted by the ideal van't Hoff equation, particularly at higher concentrations. nih.gov For instance, the disparity between the van't Hoff prediction and actual measured osmotic pressure can be as high as 30% depending on the concentration. nih.gov

Ionic Strength:

Ionic strength (I) is a measure of the total concentration of ions in a solution and is a crucial concept in the Debye-Hückel theory, which describes the deviation of ionic solutions from ideal behavior. wikidoc.orgwikipedia.org It is calculated as:

I = ½ Σ(cᵢzᵢ²)

where:

cᵢ is the molar concentration of ion i

zᵢ is the charge number of ion i

The sum is taken over all ions in the solution

For a 1:1 electrolyte like this compound, the ionic strength is equal to its molar concentration. wikidoc.orgwikipedia.org However, for electrolytes with multivalent ions, the ionic strength is higher than the molar concentration. wikidoc.orgsomatek.com The ionic strength of a solution containing multiple salts is additive. somatek.com

The concept of ionic strength is vital for understanding the behavior of electrolytes, as it affects activity coefficients, which in turn influence reaction rates and equilibrium constants. libretexts.org It also plays a significant role in the stability of colloidal systems and the thickness of the electrical double layer around charged particles. wikidoc.org

Non-linear Dependence of Physicochemical Properties on Concentration

Several physicochemical properties of aqueous this compound solutions exhibit a non-linear dependence on the salt's concentration. This behavior deviates from the expected monotonic changes and suggests complex interactions between the ions and water molecules at specific concentration ranges.

Research has shown that properties such as contact angle, surface tension, and pH demonstrate maxima or minima at what are termed "critical" concentrations, often observed around 3, 5, 7, 12, 17, and 21 g/L. biointerfaceresearch.comresearchgate.netbiointerfaceresearch.com This non-linear behavior is hypothesized to be due to rearrangements in the clusters of water molecules upon the addition of specific amounts of salt. biointerfaceresearch.comresearchgate.net

Key Physicochemical Properties and their Non-linear Dependence:

pH: The pH of NaCl solutions has been observed to show an extreme value around a concentration of 6.5 g/L. biointerfaceresearch.com

Contact Angle and Surface Tension: The contact angle of NaCl solutions on a hydrophobic surface shows minimal values at several critical concentrations. biointerfaceresearch.com While surface tension generally increases with NaCl concentration, negative peaks have been observed at concentrations of 3–4, 12, 17, and 22 g/L. biointerfaceresearch.com However, other studies report a generally linear increase in surface tension with concentration. gradesfixer.comaaru.edu.jo Molecular dynamics simulations have revealed different regimes of concentration dependence for surface tension, including a water-dominated regime, a transition regime, and a molten NaCl-dominated regime at very high concentrations. copernicus.orgcopernicus.org

Viscosity: The viscosity of this compound solutions is also non-linear, especially at high salt concentrations. osti.gov The relationship between viscosity and concentration has been studied over a wide range of temperatures and pressures. researchgate.netaip.orgnist.gov

Electrical Conductivity: While some studies suggest a linear relationship between conductivity and NaCl concentration aip.org, others indicate that molar conductivity decreases with increasing salinity due to the interplay between ion concentration and ion mobility. acs.org The conductivity generally increases with concentration, but the relationship is not always strictly linear. aaru.edu.joti.com

Density: The density of this compound solutions generally increases with concentration. handymath.comengineeringtoolbox.comadvancedthermo.com While often approximated as linear for practical purposes, detailed data reveals a more complex, non-linear relationship, especially over wide concentration and temperature ranges. usgs.govresearchgate.net

The following interactive table provides data on the density of this compound solutions at various concentrations and temperatures.

Colloid and Suspended Particulate Matter Interactions with Salinity

The interaction between colloids, suspended particulate matter, and the salinity of the surrounding aqueous medium is a critical area of study, particularly in environmental and industrial contexts. This compound, as a primary component of seawater and many industrial brines, plays a pivotal role in these interactions. biointerfaceresearch.com

An increase in the ionic strength of a solution due to the presence of NaCl significantly affects the stability of colloidal suspensions. biointerfaceresearch.com The dissolved ions compress the electrical double layer surrounding charged colloidal particles, which reduces the electrostatic repulsion between them. wikipedia.org This allows the attractive van der Waals forces to dominate, leading to particle aggregation and subsequent sedimentation or flocculation. biointerfaceresearch.comresearchgate.net

This phenomenon is particularly important in estuaries, where freshwater rivers carrying suspended and colloidal matter meet the saline water of the ocean. biointerfaceresearch.com The mixing zone, with a salinity range of approximately 3 to 15 g/L, is characterized by the aggregation and sedimentation of a large portion of this river-transported matter. biointerfaceresearch.com Studies have shown that the simulation of flocculation of minerals like clays (B1170129), carbonates, and ferric hydroxide (B78521), which are analogous to riverine particulate matter, demonstrates non-linear behavior in their aggregative stability within this salinity range. biointerfaceresearch.com

The aggregation of colloids can be influenced by both the concentration of NaCl and the pH of the suspension. mdpi.com For instance, in suspensions of ion-adsorption-type rare earth ore colloids, both salinity and pH can modulate the electrostatic forces between mineral particles, thereby affecting their aggregation. mdpi.com The presence of other substances, such as dissolved organic matter (DOM), can also influence these interactions. For example, humic acids can stabilize clay mineral suspensions against the aggregating effects of increased salinity. researchgate.net

Advanced Research Methodologies for Sodium Chloride Analysis

Spectroscopic Techniques for Sodium Chloride Characterization

Spectroscopic techniques are pivotal in the detailed analysis of this compound, providing insights into its structural and elemental properties. These methods rely on the interaction of electromagnetic radiation with the compound to elicit information about its crystalline arrangement, elemental makeup, and the nature of its chemical bonds.

X-Ray Diffraction (XRD) for Crystalline Structure Analysis

X-ray Diffraction (XRD) is a primary analytical technique for elucidating the crystal structure of materials. measurlabs.com For this compound, XRD confirms its well-known face-centered cubic (FCC) lattice structure. drawellanalytical.comresearchgate.net The technique works by directing an X-ray beam at a sample and measuring the scattering angles of the X-rays. The atomic planes within the crystal cause the incident X-ray beam to diffract in a pattern of constructive and destructive interference. pdx.edu

This diffraction pattern is dictated by Bragg's Law (nλ = 2dsinθ), which relates the wavelength of the X-rays (λ), the angle of incidence (θ), and the spacing between the crystal lattice planes (d). pdx.eduutoledo.edu By analyzing the angles and intensities of the diffracted beams, researchers can determine the precise arrangement of sodium and chloride ions in the crystal lattice. drawellanalytical.com XRD can be applied to both single crystals and powdered samples. measurlabs.compdx.edu Analysis of powdered this compound samples produces a characteristic diffraction pattern with peaks corresponding to different crystallographic planes. researchgate.net For instance, studies have identified the main crystalline phase in salt samples as NaCl with a face-centered cubic structure. researchgate.net

Key Information from XRD Analysis of NaCl:

Parameter	Description	Reference
Crystal System	Cubic	drawellanalytical.com
Lattice Type	Face-Centered Cubic (FCC)	researchgate.net
Identification	Comparison of diffraction pattern to standard JCPDS card no. 05-0628	researchgate.net
Crystallite Size	Can be calculated from the broadening of diffraction peaks	researchgate.net

X-Ray Fluorescence (XRF) for Elemental Composition

X-Ray Fluorescence (XRF) spectrometry is a non-destructive analytical technique used to determine the elemental composition of materials. thermofisher.com It is capable of identifying elements from sodium (atomic number 11) upwards in the periodic table. epa.govclu-in.org The fundamental principle of XRF involves bombarding a sample with high-energy primary X-rays. thermofisher.com When an atom in the sample is struck by an X-ray with sufficient energy, an electron is ejected from one of its inner orbital shells (e.g., K or L shell). thermofisher.com

To regain stability, an electron from a higher energy outer shell fills the vacancy. This transition results in the emission of a secondary (or fluorescent) X-ray. The energy of this emitted X-ray is characteristic of the element from which it originated, acting as an elemental "fingerprint". thermofisher.com The intensity of the emitted X-rays is proportional to the concentration of that element in the sample, allowing for quantitative analysis. epa.govclu-in.org XRF is widely used in process control for analyzing salt fluxes, which are often mixtures of this compound and potassium chloride with other minor compounds, to ensure they meet compositional specifications. icsoba.org

Commonly Detected Elements in Salt Samples using XRF:

Element	Symbol	Detected in	Reference
Potassium	K	Salt substitutes and mineral salts	researchgate.net
Iron	Fe	Various consumer salts	researchgate.net
Bromine	Br	Various consumer salts	researchgate.net
Strontium	Sr	Various consumer salts	researchgate.net
Calcium	Ca	Infant cereal matrices	researchgate.net

Optical Atomic Emission Spectroscopy

Optical Atomic Emission Spectroscopy (OES) encompasses a group of techniques that measure the light emitted by excited atoms or ions to determine elemental composition. When a sample like this compound is subjected to a high-energy source, such as a flame or plasma, it is vaporized, and its constituent atoms are excited to higher electronic energy levels. As these atoms relax to their ground state, they emit light at specific wavelengths characteristic of the elements present. horiba.comjove.com

Flame Emission Spectroscopy, commonly known as flame photometry, is a simple and rapid method for the analysis of alkali and alkaline earth metals, including sodium. egyankosh.ac.in The technique involves introducing a solution of the sample into a flame. asianpubs.org The heat from the flame evaporates the solvent, atomizes the compound, and excites the sodium atoms. jove.com

Excited sodium atoms emit a characteristic intense yellow light as they return to a lower energy state. egyankosh.ac.inasianpubs.org The intensity of this emitted light is directly proportional to the concentration of the sodium in the sample, especially at low concentrations. jove.com A flame photometer uses filters or a monochromator to isolate the specific wavelength of light for sodium and a detector to measure its intensity. egyankosh.ac.in This allows for both qualitative identification and quantitative measurement. asianpubs.org Standard solutions of known this compound concentrations are typically used to create a calibration curve for determining the concentration in unknown samples. asianpubs.org

Typical Flame Photometry Procedure for Sodium Determination:

Step	Description	Reference
1. Sample Preparation	A series of known concentration this compound solutions are prepared.	asianpubs.org
2. Instrument Calibration	The instrument is zeroed using distilled water and the upper limit is set with the highest concentration standard.	asianpubs.org
3. Measurement	The standard solutions and the unknown sample are aspirated into the flame.	asianpubs.org
4. Data Analysis	The intensity of the emitted light is measured and compared to the calibration curve to find the unknown concentration.	egyankosh.ac.in

Plasma Emission Spectroscopy, most commonly Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), is a powerful and sensitive technique for the elemental analysis of solutions, including those containing this compound. horiba.comspectro.com It is frequently used to determine the concentration of trace elemental impurities in high-purity brines (concentrated NaCl solutions). horiba.comspectro.com

In ICP-OES, the sample solution is nebulized into a fine aerosol and introduced into a high-temperature argon plasma (typically 6,000 to 10,000 K). horiba.comspectro.com The intense heat of the plasma desolvates, vaporizes, atomizes, and ionizes the sample components. horiba.com The atoms and ions are excited and emit light at their characteristic wavelengths. A spectrometer separates these wavelengths, and a detector measures their intensities, which are then used for quantitative analysis after calibration. horiba.com ICP-OES can analyze a wide range of elements simultaneously and is less prone to the chemical interferences found in flame photometry. eusalt.com

Selected Wavelengths for Trace Element Analysis in NaCl by ICP-OES:

Element	Wavelength (nm)	Reference
Calcium (Ca)	317.933	horiba.com
Magnesium (Mg)	279.553	spectro.com
Strontium (Sr)	421.552	spectro.com
Barium (Ba)	455.403	spectro.com
Iron (Fe)	259.940	spectro.com

Photoelectron Spectroscopy of this compound Cluster Anions

Photoelectron spectroscopy is a sophisticated technique used to study the electronic structure and bonding of molecules and clusters in the gas phase. It involves irradiating a sample with photons of a known energy and measuring the kinetic energy of the electrons that are ejected. This provides direct information about the electron binding energies within the species.

Research on this compound has extended to the study of cluster anions, such as (NaCl)nNa⁻ and NaₓClₓ₊₁⁻. aps.orgaip.org These studies provide fundamental insights into how excess electrons are accommodated within an ionic lattice structure. Photoelectron spectra of (NaCl)nNa⁻ clusters, which contain two excess electrons, reveal different modes of electron accommodation. aps.org The excess electrons can form a spin pair occupying a single anion vacancy (similar to an F' color center), localize on a sodium cation to form a Na⁻ anion, or separately occupy two different anion vacancies. aps.org

Similarly, studies on superhalogen anions like NaₓClₓ₊₁⁻ use a combination of photoelectron spectroscopy and theoretical calculations to determine their geometric and electronic structures. aip.org These clusters exhibit extremely high electron binding energies. aip.org

Vertical Electron Detachment Energies for NaₓClₓ₊₁⁻ Clusters:

Cluster Anion	Vertical Detachment Energy (eV)	Reference
NaCl₂⁻	5.6	aip.org
Na₂Cl₃⁻	6.46	aip.org
Na₃Cl₄⁻	6.3	aip.org
Na₄Cl₅⁻	7.0	aip.org

Infrared Optics and Spectroscopic Applications

This compound (NaCl) is a critical material in the field of infrared (IR) spectroscopy due to its unique optical properties. kindle-tech.com Crystalline this compound is transparent to infrared radiation over a broad wavelength range, typically from 250 nm (0.25 µm) to 16 µm. edmundoptics.comtydexoptics.com This excellent transmission capability makes it an ideal material for manufacturing optical components used in spectroscopic instrumentation. firebirdoptics.com

NaCl is frequently used to create optical windows, lenses, and prisms for Fourier Transform Infrared (FTIR) spectrometers. knightoptical.comamericanelements.com These components are used to hold samples for analysis, with NaCl windows being particularly common for liquid and gas cells. kindle-tech.comfirebirdoptics.com The material is relatively inexpensive and easy to manufacture into high-purity crystals. kindle-tech.comfirebirdoptics.com However, a significant consideration is its hygroscopic nature, meaning it readily absorbs moisture from the atmosphere. edmundoptics.comtydexoptics.com This necessitates storage in a dry environment, such as a desiccator, to prevent degradation of the polished optical surfaces. tydexoptics.com Furthermore, this compound is sensitive to thermal shock, although it can be utilized at temperatures up to 400°C. edmundoptics.comfirebirdoptics.com

The optical and mechanical properties of this compound are well-characterized, making it a reliable choice for various spectroscopic applications where its transmission range is suitable.

Table 1: Selected Properties of Optical Grade this compound

Property	Value	Source
Optical Properties
Transmission Range	0.2 - 16 µm	knightoptical.com
Refractive Index (nd)	1.544	edmundoptics.com
Refractive Index (@ 10.6 µm)	1.49065	knightoptical.com
Abbe Number (vd)	42.89	edmundoptics.com
Mechanical Properties
Density	2.17 g/cm³	edmundoptics.com
Knoop Hardness	18.2 kg/mm²	edmundoptics.com
Young's Modulus	39.98 GPa	edmundoptics.com
Poisson's Ratio	0.252	edmundoptics.com
Thermal Properties
Melting Point	801°C	knightoptical.com
Maximum Operating Temperature	< 400°C	knightoptical.com
Solubility in Water (@ 0°C)	35.7 g / 100g H₂O	edmundoptics.comtydexoptics.com

Electrochemical and Titrimetric Methodologies

Titrimetry offers several established methods for the quantitative analysis of chloride ions (Cl⁻). These techniques, often referred to as argentometric titrations, primarily involve the use of silver nitrate (B79036) (AgNO₃) as the titrant. richmond.eduuobabylon.edu.iq The reaction forms a sparingly soluble precipitate, silver chloride (AgCl). The completion of the reaction is observed via a distinct endpoint, typically a color change. uobabylon.edu.iq Two of the most prominent precipitation titration methods are the Mohr method and the Volhard method.

Developed by Karl Friedrich Mohr, this method is a direct titration for determining chloride ion concentration. cutm.ac.inslideshare.net It employs a standard solution of silver nitrate as the titrant and potassium chromate (B82759) (K₂CrO₄) as the indicator. scienceready.com.aufirsthope.co.in

The fundamental principle lies in the differential precipitation of silver chloride and silver chromate (Ag₂CrO₄). firsthope.co.in As the AgNO₃ solution is added to the chloride-containing sample, the more insoluble white precipitate of AgCl forms first. canterbury.ac.nz

Reaction: Ag⁺(aq) + Cl⁻(aq) → AgCl(s) canterbury.ac.nz

Once virtually all chloride ions have been precipitated, the concentration of silver ions increases to a point where the solubility product of silver chromate is exceeded. The first excess of Ag⁺ ions reacts with the chromate indicator to form a reddish-brown precipitate of silver chromate, signaling the endpoint of the titration. scienceready.com.aufirsthope.co.in

Endpoint Reaction: 2Ag⁺(aq) + CrO₄²⁻(aq) → Ag₂CrO₄(s) canterbury.ac.nz

A critical parameter for the Mohr method is the pH of the solution, which must be maintained between 6.5 and 10. canterbury.ac.nznemi.gov In acidic conditions (pH < 6.5), the chromate ion is protonated to form chromic acid (HCrO₄⁻), reducing the chromate concentration and preventing the endpoint precipitate from forming at the correct point. scienceready.com.aunemi.gov In highly alkaline solutions (pH > 10), silver hydroxide (B78521) (AgOH) may precipitate, which would interfere with the accuracy of the determination. uobabylon.edu.iqcutm.ac.in

The Volhard method, developed by Jacob Volhard, is an indirect or back-titration technique for chloride ion determination. cutm.ac.incanterbury.ac.nz This method is particularly useful for acidic solutions. scienceready.com.aucanterbury.ac.nz

The procedure involves two main stages. First, a known excess amount of a standard silver nitrate solution is added to the sample, precipitating all the chloride ions as silver chloride. canterbury.ac.nzslideshare.net

Precipitation Reaction: Ag⁺(aq) (excess) + Cl⁻(aq) → AgCl(s)

Next, the excess (unreacted) Ag⁺ ions in the solution are determined by titrating them with a standardized solution of potassium thiocyanate (B1210189) (KSCN) or ammonium (B1175870) thiocyanate (NH₄SCN). scienceready.com.aucanterbury.ac.nz A ferric iron(III) salt, such as ferric ammonium sulfate (B86663) (NH₄Fe(SO₄)₂) or ferric nitrate (Fe(NO₃)₃), is used as the indicator. scienceready.com.aucanterbury.ac.nz

Back-Titration Reaction: Ag⁺(aq) (excess) + SCN⁻(aq) → AgSCN(s)

When all the excess silver ions have been precipitated as silver thiocyanate, the first excess of thiocyanate ions reacts with the Fe³⁺ indicator to form a distinct, blood-red soluble complex, [Fe(SCN)]²⁺. scienceready.com.aucanterbury.ac.nz

Endpoint Reaction: Fe³⁺(aq) + SCN⁻(aq) → [Fe(SCN)]²⁺(aq) (red complex) canterbury.ac.nz

The concentration of chloride is then calculated by subtracting the amount of silver that reacted with the thiocyanate from the total initial amount of silver added. canterbury.ac.nz A key advantage of the Volhard method is that it can be carried out in a strong nitric acid medium, which prevents the precipitation of iron(III) as hydroxide and is beneficial for analyzing samples that require acidic conditions for preparation. cutm.ac.incanterbury.ac.nz

Ion-Selective Electrodes (ISEs) provide a potentiometric method for the direct and rapid measurement of chloride ion activity in aqueous solutions. sensorex.comvernier.cz A chloride ISE is a membrane-based sensor whose potential is proportional to the concentration of chloride ions in the sample. vernier.cz The electrode typically consists of a solid-state membrane, often made of a pressed pellet of silver sulfide/silver chloride (Ag₂S/AgCl), or a polymer membrane containing a selective ionophore. sensorex.comvernier.cz

When the electrode is immersed in a sample, a potential develops across the membrane that is dependent on the chloride ion activity, according to the Nernst equation. sensorex.com This potential is measured against a stable reference electrode. vernier.cz Modern instruments often combine the sensing and reference electrodes into a single combination probe. fishersci.com

To ensure accurate measurements, especially in samples with varying ionic strengths, an Ionic Strength Adjuster (ISA) solution is added to both the standards and the samples. vernier.czepa.gov The ISA helps to maintain a constant background ionic strength, ensuring that the electrode responds to the concentration (activity) of the chloride ions rather than variations in the total ionic composition of the solution. vernier.cz For chloride determination, a solution of sodium nitrate is commonly used as the ISA. vernier.cz

Calibration is performed by measuring the electrode's response in a series of standard solutions of known chloride concentrations. epa.gov The resulting calibration curve (millivolts vs. log of concentration) is then used to determine the concentration in unknown samples. epa.gov

Several ions are known to interfere with the chloride ISE, including bromide, iodide, cyanide, and sulfide, which can react with the silver chloride in the electrode membrane. epa.gov Pre-treatment of the sample, such as acidification, can mitigate some of these interferences. epa.govnih.gov

Electrocoagulation (EC) is an electrochemical water treatment technology that utilizes sacrificial anodes to generate coagulants in situ. ekb.eg In the presence of this compound as an electrolyte, this process can be effectively applied for the removal of pollutants, such as organic dyes, from wastewater, with the simultaneous production of hydrogen gas. mdpi.comaip.org

The process involves an electrochemical cell, typically with aluminum or iron electrodes. When a direct current is applied, the anode (e.g., aluminum) oxidizes and dissolves, releasing metal ions (Al³⁺) into the solution. mdpi.com These ions then hydrolyze to form various monomeric and polymeric hydroxide species, culminating in the formation of aluminum hydroxide (Al(OH)₃). mdpi.com These aluminum hydroxide flocs have a large surface area and are effective at adsorbing and entrapping dye molecules, which can then be removed from the solution. frontiersin.org

Simultaneously, at the cathode, water is electrolyzed, leading to the evolution of hydrogen gas. frontiersin.orgiosrjournals.org

Cathode Reaction: 2H₂O(l) + 2e⁻ → H₂(g) + 2OH⁻

The presence of NaCl in the solution serves multiple purposes. It significantly increases the conductivity of the wastewater, which reduces the electrical energy consumption of the process. nih.govscirp.org The chloride ions can also help to prevent the passivation of the anode and may participate in secondary oxidation reactions that aid in pollutant degradation. scirp.org

Research has shown a direct correlation between NaCl concentration and the efficiency of both dye removal and hydrogen production. One study on the removal of Tartrazine dye found that increasing the NaCl concentration from 0 to 1 g/L increased the dye removal to 93% and significantly boosted hydrogen production. mdpi.com Another study on Congo red dye removal found an optimal NaCl concentration of 300 ppm for achieving 89% removal efficiency. aip.org

Table 2: Effect of NaCl Concentration on Tartrazine Removal and Hydrogen Production

NaCl Concentration (g/L)	Tartrazine Removal (%) at 240 min	Hydrogen Produced (mol H₂/m²) at 240 min	Source
0	-	63.16	mdpi.com
0.2	-	99.06	mdpi.com
0.4	-	135.45	mdpi.com
0.6	-	177.80	mdpi.com
0.8	93%	208.09	mdpi.com
1.0	93%	217.44	mdpi.com

This dual-purpose application of electrocoagulation in saline solutions presents a promising approach for sustainable wastewater treatment, coupling pollution remediation with the generation of clean energy in the form of hydrogen gas. iosrjournals.orgpjoes.com

Electrolysis of this compound Solutions

The electrolysis of this compound solutions is a fundamental process with significant industrial applications. Research in this area focuses on improving efficiency, and product purity, and developing novel applications.

Chlor-Alkali Process Research

The Chlor-Alkali process, which involves the electrolysis of a this compound solution, is a cornerstone of the chemical industry, producing chlorine and sodium hydroxide. byjus.comresearchgate.net Historically, this process has utilized mercury or diaphragm cells, but environmental concerns and energy consumption have driven a shift towards membrane cell technology. researchgate.neteccj.or.jp Modern research is centered on enhancing the efficiency and sustainability of this process.

A key area of innovation is the development of advanced polymer electrolyte membranes (PEMs). scribd.com These membranes selectively allow the passage of positive sodium ions while blocking negative hydroxyl ions, leading to the production of higher purity caustic soda and improved energy efficiency. scribd.com Technological advancements in membrane cell processes are making the production of chlor-alkali more cost-effective and environmentally sound. marketresearch.com Innovations such as oxygen-depolarised cathodes show the potential to decrease energy consumption by up to 30% compared to conventional membrane electrolyzers. resourcewise.com The integration of digital technologies for predictive maintenance, process optimization, and energy management is also contributing to increased operational efficiency and a reduced environmental footprint. resourcewise.com

The hydrogen produced as a byproduct is increasingly being explored for use in fuel cells and as an alternative energy source, adding another layer of value to the process. marketresearch.com

Hypochlorous Acid Production from NaCl Electrolysis

The electrolysis of this compound solutions can be tailored to produce hypochlorous acid (HOCl), a potent and safe disinfectant. researchgate.netresearcher.life Research has demonstrated that the concentration of NaCl and the type of electrode used are critical parameters in the production of HOCl. researchgate.netresearcher.life For instance, using a graphite (B72142) electrode, a 10-gram concentration of NaCl can yield 50-200 ppm of HOCl, suitable for sanitizing, while a 30-gram concentration can produce 500-800 ppm, effective for disinfecting. researchgate.netresearcher.life

The pH of the solution is a crucial factor, with a range of 5 to 6 being optimal for maximizing hypochlorous acid production. umaine.edu The process involves the generation of chlorine gas at the anode, which then reacts with water to form hypochlorous acid. iosrjournals.org Studies have investigated the influence of various parameters, including electric potential, electrolysis time, and initial NaCl concentration, on the final product characteristics. mdpi.com For example, one study found that an electrical potential of 7 volts, an electrolysis time of 90 minutes, and an initial NaCl concentration of 30 g/L were the most favorable conditions for producing electrolyzed water, achieving a maximum active chlorine concentration of 290 mg/L. mdpi.com

Research has also explored the use of systems without a barrier membrane between the electrode plates to simplify the device and potentially increase production efficiency. iosrjournals.org

Factors Influencing Hypochlorous Acid Production

Parameter	Finding	Source
NaCl Concentration	Higher NaCl concentration generally leads to higher HOCl production. 10g NaCl produces 50-200 ppm HOCl, while 30g produces 500-800 ppm.	researchgate.netresearcher.life
Electrode Type	Graphite electrodes have been shown to be effective for producing a clean HOCl solution.	researchgate.net
pH Level	An optimal pH range of 5 to 6 is best for maximizing HOCl production.	umaine.edu
Electrolysis Time & Potential	An electrolysis time of 90 minutes at 7 volts with 30 g/L NaCl yielded a maximum active chlorine concentration of 290 mg/L.	mdpi.com

Ion Exchange Membrane Development for Electrolysis

The development of ion-exchange membranes has been a critical advancement in the electrolysis of this compound. These membranes are selectively permeable, allowing only certain ions to pass through, which is fundamental to the efficiency of the modern Chlor-Alkali process. eccj.or.jp Fluorine-based ion-exchange membranes, such as FLEMION™, were developed to produce caustic soda and chlorine with significant energy savings compared to older methods. eccj.or.jp

Research has focused on creating both cation and anion exchange membranes. Cation exchange membranes, like the composite poly(styrene-co-divinylbenzene) membranes, are designed for the selective removal of sodium ions to produce sodium hydroxide and chlorine. capes.gov.br These membranes have demonstrated high current efficiency (93%) in laboratory settings. capes.gov.br Anion exchange membranes, on the other hand, are developed for the selective removal of chloride ions. scispace.com For instance, a cross-linked polystyrene anion exchange composite membrane has shown a maximum current efficiency of 96.5%. scispace.comresearchgate.net

The properties of these membranes, such as their resistance to impurities and their performance under various conditions like current density and salt concentration, are subjects of ongoing investigation. eccj.or.jpscispace.com Studies have also examined the diffusion and osmotic permeability of commercial membranes like MK-40 to understand the influence of factors such as temperature and NaCl concentration. researchgate.net

Chromatographic and Other Analytical Separations

Advanced analytical techniques are essential for the precise quantification of chloride and for detecting trace impurities in this compound.

Ion Chromatography (IC) for Chloride Analysis

Ion chromatography (IC) is a highly sensitive and selective method for determining the concentration of chloride ions in various samples, including water and human serum. mdpi.comnih.govcarleton.edu This technique separates ions based on their interaction with a resin in a chromatographic column. carleton.edu IC can measure concentrations of major anions like chloride in the parts-per-billion (ppb) range. carleton.edu

For accurate analysis, especially at high sensitivity, careful sample handling is crucial to avoid contamination from the environment, as chloride ions are ubiquitous. shimadzu.com.sg The method has been validated for determining chloride in human serum, where samples are diluted to prevent interference from other anions. nih.gov The detection limits for chloride using IC can be very low, with one study reporting a limit of detection (LOD) of 9.87 × 10⁻⁵ mmol/L. nih.gov The method is applicable to a wide range of matrices, including drinking water, wastewater, and solids after extraction, with a typical method detection limit of 0.02 mg/L for chloride. wisc.edu

Key Aspects of Ion Chromatography for Chloride Analysis

Aspect	Details	Source
Principle	Separation of ions based on their interaction with a resin in a column, followed by conductivity detection.	carleton.edu
Sensitivity	Can measure concentrations in the parts-per-billion (ppb) range. LOD can be as low as 9.87 × 10⁻⁵ mmol/L.	nih.govcarleton.edu
Applications	Analysis of drinking water, surface water, wastewater, and human serum.	mdpi.comnih.govwisc.edu
Sample Handling	Requires careful procedures to prevent contamination due to the prevalence of chloride ions in the environment.	shimadzu.com.sg

Gas Chromatography (GC) and Mass Spectrometry (MS) for Trace Analysis

Gas chromatography (GC) coupled with mass spectrometry (MS) is a powerful technique for the determination of trace-level volatile and semi-volatile organic compounds. researchgate.net While not directly used for the analysis of the this compound compound itself, GC-MS is crucial for identifying and quantifying organic impurities that may be present in this compound or in solutions where it is a major component.

In various analytical methods, this compound is added to samples to increase the ionic strength, which helps in driving volatile organic compounds from the aqueous phase into the gaseous phase for analysis by headspace GC-MS. chromatographyonline.comnih.gov This technique is highly sensitive and selective, capable of detecting compounds at the parts-per-trillion (ppt) level. researchgate.net For instance, headspace-trap GC-MS has been used for the trace determination of sulfur mustard and related compounds in soil samples, where water saturated with this compound is added to the samples prior to analysis. nih.gov This demonstrates the role of this compound as a matrix modifier in advanced analytical procedures for trace analysis.

Microscopic and Imaging Techniques in this compound Studies

Advanced imaging techniques are crucial for observing the physical and chemical properties of this compound at the atomic and nanoscale. These methods reveal details about crystal structure, hydration processes, and surface dynamics that are invisible to conventional analysis.

Transmission Electron Microscopy (TEM) for Crystal Hydration

Environmental Transmission Electron Microscopy (ETEM) is a powerful tool for studying the hygroscopic behavior of this compound particles in real-time. tandfonline.com By controlling the temperature and introducing water vapor into the sample chamber, researchers can directly observe the hydration process. researchgate.net This in-situ approach allows specimens to be loaded in a dry state and hydrated within the microscope. researchgate.net

Studies using ETEM have shown that NaCl particles can take up significant amounts of water at relative humidities (RH) below their deliquescence point of ~75% RH. tandfonline.com This water is hypothesized to exist as a stable liquid layer or aqueous solution containing dissolved sodium and chloride ions, forming at an RH as low as 70%. tandfonline.com The amount of water adsorbed is a surface process, with observed uptake on the scale of several nanometers. tandfonline.com TEM can also be used to monitor structural changes, such as the formation of dislocations and voids, that occur as a result of chemical reactions and electron beam exposure. nih.gov To minimize decomposition of the beam-sensitive NaCl crystals during analysis, techniques such as lowering the electron density and using a liquid nitrogen cooling stage are often employed. nih.gov

Atomic Force Microscopy (AFM) for Surface Interactions

Atomic Force Microscopy (AFM) provides the ability to explore the nanoscale world, mapping the surface topography of this compound with true atomic resolution. researchgate.netresearchgate.net This technique utilizes a cantilever with an atomically sharp tip to measure the forces between the tip and the surface ions. researchgate.netresearchgate.net By operating in non-contact or tapping modes, AFM can produce topographical maps that reveal features like planes of sheared atoms as steps on a cleaved crystal surface. researchgate.net

AFM is particularly effective for investigating site-specific interactions on the NaCl crystal lattice. Force mapping techniques can distinguish between the positions of sodium (Na+) and chloride (Cl-) ions, revealing short-range attractive forces at these sites. researchgate.net Theoretical modeling combined with experimental AFM data helps to understand the complex electrostatic interactions that govern imaging. ucl.ac.uk AFM studies have also been used to investigate thin insulating films of NaCl on conductive substrates like copper and platinum. researchgate.netuni-regensburg.de These investigations reveal how the NaCl monolayer interacts with and is influenced by the underlying metal, showing, for example, an unusual buckling effect where Cl- anions have a bimodal height distribution relative to the Na+ ionic plane. uni-regensburg.de

Advanced Sample Preparation and Quality Control in NaCl Analysis

Rigorous sample preparation and quality control are fundamental to achieving accurate and reliable results in the chemical analysis of this compound. These steps ensure that the sample is representative and that the analytical methods used are valid and fit for purpose.

Ashing and Dissolution Procedures

For many materials, particularly food products, determining the this compound content first requires the removal of organic matter. This is typically achieved through ashing, where the sample is heated to a high temperature, often around 500-550°C. labreports.infocampdenbri.co.uk Following ashing, the remaining inorganic residue is dissolved to prepare it for analysis. campdenbri.co.uk

A common procedure involves dissolving the ash or the direct salt sample in water. campdenbri.co.ukmodot.org In some cases, particularly to dissolve any water-insoluble calcium salts, a small amount of concentrated hydrochloric acid or nitric acid is added. modot.orgtajhizkala.irusda.gov The Volhard method, for instance, involves wet-ashing the sample by boiling it with concentrated nitric acid to remove organic material. usda.gov It is critical to manage the ashing process carefully, as chloride ions are susceptible to loss through volatilization at high temperatures, which can lead to inaccurate results. labreports.infocampdenbri.co.uk The final step is typically to dilute the dissolved sample to a known volume in a volumetric flask to create a stock solution for analysis. tajhizkala.ir

Purity Determination and Impurity Analysis

The purity of this compound is generally determined by subtracting the total percentage of all impurities from 100%. tajhizkala.irastm.org A variety of analytical methods are used to quantify the chloride content, which serves as the basis for calculating NaCl purity.

The most common methods are titrimetric:

Mohr Method: This direct titration uses silver nitrate as the titrant and chromate ions as an indicator. After all chloride ions have precipitated as white silver chloride, the first excess of silver nitrate reacts with the chromate indicator to form a reddish silver chromate precipitate, signaling the endpoint. labreports.info

Volhard Method: This is a back-titration method where an excess of silver nitrate is added to the sample, precipitating all the chloride. The remaining unreacted silver nitrate is then titrated with a standard potassium thiocyanate solution, using a ferric iron salt as an indicator, which forms a red complex at the endpoint. labreports.infousda.govusda.gov

Potentiometric Titration: This instrumental method measures the change in electrical potential to determine the endpoint of the titration with silver nitrate. modot.orgaip.org It is considered a highly accurate method for quantifying NaCl purity. aip.org

Impurities can affect the physical and chemical properties of the salt; for example, the pH of pure this compound in water is 7, and deviations can indicate the presence of impurities. quora.com Elemental analysis can also be used to check for contaminants by comparing the measured mass percent of chlorine to the theoretical value. khanacademy.org

Statistical Validation of Analytical Methods

To ensure that analytical results are reliable and consistent, the methods used for NaCl analysis must be validated. neu.edu.tr Method validation assesses several key performance parameters in accordance with guidelines such as those from the International Council for Harmonisation (ICH). scribd.com

Key validation parameters include:

Accuracy: This measures the closeness of the test results to the true value. It is often evaluated through recovery studies, where a known amount of analyte is added to a sample and the percentage recovered is calculated. neu.edu.trscribd.com For example, an automated colorimetric method for chlorides was validated by demonstrating a recovery of ≥ 95%. proquest.com

Precision: This expresses the degree of agreement among a series of measurements. It is typically reported as the relative standard deviation (RSD). A study comparing titration methods found that a precision of 0.3% RSD was achievable for both the Mohr and potentiometric methods at specific sample sizes. aip.org

Linearity: This is the ability of the method to produce results that are directly proportional to the concentration of the analyte within a given range. scribd.com

Measurement Uncertainty: This quantifies the doubt associated with a measurement result. In a comparison study, the expanded measurement uncertainty was estimated at 0.59% for the potentiometric method and 0.87% for the Mohr method, indicating that potentiometry offered a more accurate quantification of NaCl purity. aip.org

Table 1: Comparison of Validated Titration Methods for NaCl Purity

Parameter	Potentiometric Method	Mohr Method	Source
Accuracy (Min. Sample Size)	81.44 mg	82.01 mg	aip.org
Precision (% RSD)	0.3% (at 85 mg)	0.3% (at 97 mg)	aip.org
Expanded Uncertainty	0.59%	0.87%	aip.org

Biological and Biomedical Research on Sodium Chloride

Cellular and Molecular Mechanisms of Sodium Chloride Action

This compound, a compound fundamental to life, exerts its influence at the most basic biological levels. Its dissociation into sodium (Na⁺) and chloride (Cl⁻) ions in aqueous solutions is central to a multitude of cellular processes, from maintaining cell structure to enabling complex signaling pathways.

The cell membrane is selectively permeable, allowing water to pass through but restricting the movement of solutes like sodium and chloride ions. This property underlies the phenomenon of osmosis, the net movement of water across a semipermeable membrane from an area of lower solute concentration to an area of higher solute concentration. This compound is a major determinant of the osmotic pressure of the extracellular fluid. amerigoscientific.com

Cells must maintain a delicate balance between their internal osmotic pressure and that of their environment to prevent shrinking (crenation) or swelling and bursting (lysis). amerigoscientific.com When cells are exposed to a hypertonic environment, meaning a higher solute concentration outside the cell, water moves out, causing the cell to shrink. sciencedaily.com Conversely, in a hypotonic environment with a lower external solute concentration, water enters the cell, leading to swelling.

To counteract these changes and maintain volume homeostasis, cells have developed intricate regulatory mechanisms. In response to hypertonic stress, many cells activate pathways to accumulate organic osmolytes, small molecules that increase the intracellular solute concentration and draw water back into the cell. nih.gov Conversely, when faced with hypotonic conditions, cells can release ions to decrease intracellular osmolarity and expel excess water. The regulation of ion channels, including those for sodium and chloride, is critical in these adaptive responses. sciencedaily.com

Interactive Table: Cellular Response to Osmotic Stress

Condition	Extracellular NaCl Concentration	Water Movement	Cellular Response
Isotonic	Equal to intracellular concentration	No net movement	Normal cell volume
Hypertonic	Higher than intracellular concentration	Water moves out of the cell	Cell shrinks; activates mechanisms to accumulate osmolytes
Hypotonic	Lower than intracellular concentration	Water moves into the cell	Cell swells; activates mechanisms to release ions

The electrochemical gradients of ions across the cell membrane, particularly the sodium gradient, are a form of stored energy that the cell can use to drive various signaling processes. amerigoscientific.com Changes in the intracellular concentrations of ions like sodium can act as second messengers, triggering a cascade of events within the cell.

For instance, the influx of sodium ions can depolarize the cell membrane, a key step in the generation of electrical signals in excitable cells like neurons and muscle cells. patsnap.comnih.gov This change in membrane potential can then activate voltage-gated ion channels and other signaling proteins. Furthermore, the sodium gradient is coupled to the transport of other molecules, such as calcium, which is a ubiquitous intracellular signal. The Na⁺/Ca²⁺ exchanger, for example, uses the energy of the sodium gradient to move calcium ions out of the cell, thereby helping to maintain low intracellular calcium concentrations. Disruptions in the sodium gradient can therefore have profound effects on calcium signaling and a wide range of cellular functions.

The Na+/K+ ATPase, also known as the sodium-potassium pump, is a vital transmembrane protein found in virtually all animal cells. nih.govwikipedia.org This enzyme actively transports sodium ions out of the cell and potassium ions into the cell against their concentration gradients. nih.govwikipedia.org This process is essential for maintaining the steep electrochemical gradients for both ions, with a high concentration of sodium outside the cell and a high concentration of potassium inside. nih.gov

The pump operates in a cyclical fashion, utilizing the energy derived from the hydrolysis of adenosine (B11128) triphosphate (ATP). wikipedia.org For every molecule of ATP consumed, the pump moves three sodium ions out of the cell and two potassium ions into the cell. nih.govwikipedia.org This unequal charge exchange contributes to the negative electrical potential difference across the cell membrane, known as the resting membrane potential. wikipedia.org The continuous activity of the Na+/K+ ATPase is crucial for numerous cellular functions, including osmotic balance, electrical excitability of nerve and muscle cells, and the secondary active transport of other solutes. nih.govmdpi.com

Interactive Table: Key Features of the Na+/K+ ATPase

Feature	Description
Function	Actively transports Na⁺ out of and K⁺ into the cell.
Stoichiometry	3 Na⁺ out : 2 K⁺ in per ATP hydrolyzed. nih.govwikipedia.org
Energy Source	Hydrolysis of ATP. wikipedia.org
Cellular Roles	Maintains ion gradients, resting membrane potential, and cell volume. nih.govwikipedia.org

The sodium gradient established by the Na+/K+ ATPase is a driving force for the transport of various nutrients into the cell. fiveable.mehawaii.edu This process, known as secondary active transport or cotransport, couples the "downhill" movement of sodium ions into the cell with the "uphill" movement of another substance, such as glucose or amino acids. nih.gov

A prime example is the sodium-glucose cotransporter (SGLT) family of proteins. nih.govwikipedia.org SGLT1, found predominantly in the small intestine and to a lesser extent in the kidneys, is responsible for the absorption of glucose and galactose from the diet. nih.govnih.gov This transporter binds to both sodium ions and glucose on the extracellular side of the membrane. The binding of sodium increases the transporter's affinity for glucose. The subsequent conformational change in the protein moves both substrates into the cell. Once inside, glucose can be used for energy or stored. This mechanism allows for the efficient uptake of glucose even when its concentration in the gut is lower than inside the intestinal cells. nih.gov The sodium that enters the cell is then pumped back out by the Na+/K+ ATPase, maintaining the gradient necessary for continued nutrient transport. fiveable.menih.gov

This compound can influence the stability and solubility of proteins. The ions interact with the charged and polar groups on the protein surface, as well as with the surrounding water molecules. At low concentrations, salts like this compound can increase the solubility of many proteins, a phenomenon known as "salting in." This is thought to occur because the ions shield the charged groups on the protein surface, reducing intermolecular electrostatic interactions and preventing aggregation.

Conversely, at high concentrations, this compound can lead to "salting out," where the salt competes with the protein for water molecules, effectively dehydrating the protein surface and promoting protein-protein interactions that can lead to precipitation or crystallization. wikipedia.org This principle is widely used in protein purification and crystallization techniques. The specific effects of this compound on a particular protein depend on the protein's amino acid composition, surface charge distribution, and the salt concentration. nih.govnih.gov Studies have shown that this compound can stabilize the folded structure of some proteins, increasing their resistance to denaturation. plos.orgresearchgate.net

In the context of protein crystallization, which is essential for determining the three-dimensional structure of proteins, this compound is often used as a precipitating agent. saltscience.or.jp By carefully adjusting the concentration of this compound and other factors like pH and temperature, researchers can create conditions that favor the formation of well-ordered protein crystals. wikipedia.orgnih.gov

Sodium ions are fundamental to the generation and propagation of electrical signals in the nervous system, known as action potentials. wikipedia.orgnih.gov Neurons maintain a resting membrane potential, a voltage difference across their membrane, which is largely established by the Na+/K+ ATPase. caringsunshine.comwashington.edu

When a neuron is stimulated, voltage-gated sodium channels in the membrane open, allowing a rapid influx of sodium ions down their electrochemical gradient. washington.edukhanacademy.org This influx of positive charge causes a rapid depolarization of the membrane, the rising phase of the action potential. wikipedia.orgteachmephysiology.com This depolarization then triggers the opening of adjacent sodium channels, allowing the action potential to propagate along the axon of the neuron. khanacademy.org Following depolarization, the sodium channels inactivate, and voltage-gated potassium channels open, allowing potassium ions to flow out of the cell, which repolarizes the membrane back to its resting state. wikipedia.orgnih.gov

In muscle contraction, the arrival of a nerve impulse at the neuromuscular junction triggers the release of the neurotransmitter acetylcholine. aapmr.orgkenhub.com Acetylcholine binds to receptors on the muscle cell membrane, opening ion channels and allowing sodium ions to enter the muscle cell. kenhub.comkhanacademy.org This influx of sodium generates an action potential in the muscle cell, which then propagates along the muscle fiber and triggers the release of calcium ions from intracellular stores. drinkharlo.com This increase in intracellular calcium initiates the interaction between actin and myosin filaments, leading to muscle contraction.

Fluid Balance in Extracellular Compartments

This compound is fundamental to the regulation of fluid balance within the body, particularly in the extracellular compartments, which include interstitial fluid and blood plasma. oncohemakey.comclinical-laboratory-diagnostics.com The dissociation of this compound into sodium (Na+) and chloride (Cl-) ions makes them the most abundant cation and anion, respectively, in the extracellular fluid (ECF). oncohemakey.comjove.comoregonstate.educationdrugbank.com This high concentration of electrolytes in the ECF is crucial for maintaining the osmotic pressure gradient between the intracellular fluid (ICF) and the ECF. oregonstate.educationdrugbank.com

The body's regulation of sodium levels is a primary mechanism for controlling the movement of water across cell membranes through osmosis. jove.comnih.gov Water follows sodium; therefore, changes in the concentration of sodium in the ECF directly influence the volume of these compartments. jove.comoregonstate.education The kidneys play a central role in this process by adjusting the excretion and reabsorption of sodium and chloride to match intake and maintain homeostasis. jove.comoregonstate.educationfda.gov This intricate balance is vital for maintaining proper hydration, blood pressure, and plasma volume. verywellhealth.comhealthline.com An imbalance, such as excess water accumulation that dilutes sodium (hyponatremia) or excessive water loss that concentrates it (hypernatremia), can lead to significant shifts in fluid between compartments, potentially causing cells to shrink or swell. jove.comnih.gov

Fluid Compartment	Primary Cation	Primary Anion	Key Role of this compound
Extracellular Fluid (ECF)	Sodium (Na+)	Chloride (Cl-)	Maintains osmotic pressure, water distribution, and volume. oncohemakey.comjove.comoregonstate.educationdrugbank.com
Intracellular Fluid (ICF)	Potassium (K+)	Phosphate (HPO₄²⁻)	Lower concentration of NaCl helps establish the electrochemical gradient. oncohemakey.com

Gastric Acid Production and Digestion

This compound is indispensable for the digestive process, primarily through its role in the production of gastric acid. drinkharlo.com The chloride ions (Cl-) derived from this compound are a key component of hydrochloric acid (HCl), which is secreted by the parietal cells of the stomach lining. drugbank.comdrinkharlo.comclinicaleducation.org The secretion process involves the separate transport of hydrogen (H+) and chloride ions from the parietal cells into the stomach lumen, where they combine to form HCl. clinicaleducation.orgwikipedia.org

This highly acidic environment (pH 1 to 3) is critical for several digestive functions. clinicaleducation.orgwikipedia.orgbritannica.com Gastric acid denatures proteins from food, unfolding their complex structures to expose peptide bonds. clinicaleducation.orgbritannica.com This action facilitates the breakdown of proteins by activating the enzyme pepsin from its inactive form, pepsinogen. drinkharlo.comclinicaleducation.org Furthermore, the acidic milieu of the stomach helps to protect the body from ingested pathogens by inhibiting the growth of many microorganisms. clinicaleducation.org The gastric juice is a mixture of water, hydrochloric acid, electrolytes including sodium and potassium chloride, and enzymes. clinicaleducation.orgbritannica.com Following its role in the stomach, the acidic chyme moves into the duodenum, where gastric acid is neutralized by bicarbonate secreted from the pancreas. wikipedia.org

Immunological and Inflammatory Responses to this compound

Recent research has uncovered the significant role of this compound as an environmental factor that can modulate immunological and inflammatory responses. nih.govresearchgate.net Studies have demonstrated that elevated concentrations of this compound can disrupt immune homeostasis and influence the differentiation and function of various immune cells, particularly T helper cells. nih.govnih.gov

Influence on TH2 Cell Responses in Allergic Diseases

This compound has been identified as a potent promoter of T helper 2 (TH2) cell responses, which are central to the pathogenesis of allergic diseases like atopic dermatitis. nih.govdzif.detechnologynetworks.com Research shows that exposure to high salt conditions can enhance the production of key TH2 signature cytokines, namely Interleukin-4 (IL-4) and Interleukin-13 (IL-13), by memory T cells. nih.govresearchgate.netresearchgate.net Concurrently, this compound can suppress the production of Interferon-gamma (IFN-γ), a cytokine characteristic of the opposing TH1 response. nih.govresearchgate.net

This ionic influence extends to the differentiation of T cells. This compound can induce the polarization of naive T cell precursors into the TH2 phenotype and can also divert other T cell fates toward a TH2 response. nih.govresearchgate.net These findings suggest that this compound acts as an ionic checkpoint that can induce and amplify the type 2 immune deviation characteristic of atopic diseases. dntb.gov.uaresearchgate.net A study using a mouse model of food allergy found that excessive salt intake promoted TH2 responses, indicated by significantly higher levels of IL-4 and specific immunoglobulins. nih.gov

Effect of this compound on T Helper Cells

Promotes polarization of naive T cells into TH2 cells. nih.govresearchgate.net

Enhances production of Interleukin-4 (IL-4). nih.govresearchgate.netresearchgate.net

Enhances production of Interleukin-13 (IL-13). nih.govresearchgate.netresearchgate.net

Suppresses production of Interferon-gamma (IFN-γ). nih.govresearchgate.net

Role of NFAT5 and SGK-1 in Salt-Mediated Immune Regulation

The mechanism by which this compound exerts its effects on immune cells involves specific osmosensitive signaling pathways. nih.gov Two key molecules identified in this process are the Nuclear Factor of Activated T-cells 5 (NFAT5) and Serum/Glucocorticoid-Regulated Kinase 1 (SGK1). nih.govdntb.gov.uaresearchgate.net NFAT5, also known as Tonicity-responsive Enhancer-Binding Protein (TonEBP), is an osmosensitive transcription factor that becomes activated under hyperosmolar (high salt) conditions. nih.govmdpi.com

SGK1, a kinase, acts as an intracellular sensor of salt and is a crucial signal transducer downstream of the NFAT5 pathway. nih.govnih.govmdpi.com In T cells, these molecules regulate the expression of TH2 signature cytokines and master transcription factors under hyperosmolar salt conditions. nih.govresearchgate.netresearchgate.net Research has shown that SGK1 is preferentially translated in activated regulatory T cells (Treg cells) and that high salt conditions drive these cells to adopt a TH17-like phenotype in an SGK1-dependent manner. nih.gov In the context of hypertension, SGK1 in T cells has been implicated in mediating the pathogenic effects of a high-salt diet. mdpi.comnih.govaub.edu.lb This pathway demonstrates how an environmental factor like salt can be translated into a specific cellular and immunological response. nih.govnih.gov

This compound in Atopic Skin Microenvironment

Clinical research has provided compelling evidence linking high local concentrations of this compound to atopic dermatitis. nih.gov Studies have found that the skin of patients with atopic dermatitis contains significantly elevated levels of sodium compared to both non-lesional skin of the same patients and the skin of healthy individuals. nih.govdntb.gov.uaresearchgate.net The sodium levels in affected skin areas were measured to be up to 30 times higher than in healthy skin. dzif.detechnologynetworks.com

This accumulation of this compound in the skin creates a hyperosmolar microenvironment that is believed to be a key, and previously overlooked, factor in driving the local TH2 cell responses that orchestrate the disease. nih.govresearchgate.netnih.gov The salty conditions in atopic skin may also contribute to the characteristic dysbiosis of the skin microbiome. dzif.de Specifically, high salt concentrations are known to favor the growth of Staphylococcus aureus, a bacterium commonly found at elevated levels on the skin of atopic dermatitis patients, while harming other commensal bacteria. dzif.de These findings position this compound as a critical component of the cutaneous microenvironment that shapes the immune response in atopic diseases. nih.govdntb.gov.ua

This compound in Medical Treatments and Clinical Research

This compound is a cornerstone of modern medical treatment, primarily administered as a saline solution (this compound mixed with water). healthline.compatsnap.com Its most common application is in intravenous (IV) therapies to replenish fluids and electrolytes. fda.govpatsnap.com Normal saline, a 0.9% this compound solution, is isotonic with blood plasma and is widely used for hydration in patients who are dehydrated or have suffered blood loss. healthline.compatsnap.com

Beyond general hydration, this compound solutions are used for various clinical indications:

Electrolyte Replacement : It is used to treat conditions of electrolyte imbalance, such as hyponatremia (low blood sodium). verywellhealth.compatsnap.com

Wound Irrigation : Saline is the preferred cleanser for most wounds, as it is non-toxic to tissues and effectively cleanses the area to prevent infection. verywellhealth.compatsnap.com

Vehicle for Medication : Isotonic saline is frequently used as a diluent and delivery system for administering other medications intravenously. drugbank.compatsnap.com

Clinical research continues to explore the applications and formulations of this compound. patsnap.com Different concentrations, such as hypertonic saline (a higher concentration of this compound), are used in specific situations like managing cerebral edema. patsnap.com Due to its fundamental role in physiological processes like maintaining osmotic pressure and electrolyte balance, this compound remains an extensively studied and essential compound in medicine. fda.govpatsnap.com

Intravenous Fluid Therapy and Electrolyte Balance

This compound is a cornerstone of intravenous (IV) therapy, primarily used as a sterile solution in water. driphydration.com These solutions are fundamental in modern medicine for restoring and maintaining fluid and electrolyte balance, which is crucial for numerous bodily functions, including nerve and muscle function. driphydration.comclevelandclinic.org As the major cation of the extracellular fluid, sodium, along with chloride, plays a critical role in controlling water distribution, fluid balance, and the osmotic pressure of body fluids. drugbank.com Intravenous administration of this compound allows for rapid and efficient management of hydration and electrolyte levels, bypassing the digestive system for immediate absorption into the bloodstream. driphydration.compureivcolorado.com

In cases of dehydration, where the body has lost both water and essential electrolytes, intravenous this compound solutions are a standard treatment. caringsunshine.com They are administered directly into the bloodstream to rapidly rehydrate the body, a method far more efficient than oral fluid intake in urgent situations. driphydration.compureivcolorado.com Isotonic solutions, such as 0.9% this compound (often called normal saline), are particularly effective because their salt concentration is similar to that of the blood, allowing for the restoration of fluid balance without causing significant shifts in blood chemistry. driphydration.compureivcolorado.com

By entering the bloodstream, the saline solution immediately increases the intravascular volume, which improves circulation and blood pressure. pureivcolorado.com This is vital in managing blood volume during surgeries and in critical care to maintain hemodynamic stability. driphydration.com The sodium and chloride ions help replenish lost electrolytes, which is essential for restoring normal cellular function. pureivcolorado.comcaringsunshine.com In clinical settings, intravenous fluid administration with an isotonic this compound solution is a common first step for patients with severe dehydration until they can tolerate oral rehydration. medscape.com

Beyond its direct therapeutic effects, this compound solution serves as a compatible vehicle for the administration of other intravenous medications. driphydration.comdrugbank.comkaiserpermanente.org It is frequently used as a diluent and delivery system for compatible drug additives. drugbank.compfizer.com Many medications are mixed with a this compound solution before being infused, allowing for controlled delivery directly into the bloodstream. kaiserpermanente.org This ensures that the medication is distributed effectively throughout the body. webmd.com

Renal Physiology and Kidney Protection

This compound plays a significant role in renal physiology, as the kidneys are central to regulating the body's sodium and fluid balance. oregonstate.eduteachmephysiology.com The kidneys filter and reabsorb sodium to maintain homeostasis. teachmephysiology.com A high-salt diet can alter the sodium balance, potentially reducing kidney function and leading to higher blood pressure. actiononsalt.org.uk In specific medical contexts, however, the administration of this compound is investigated for its potential protective effects on the kidneys.

Contrast-induced nephropathy (CIN) is a form of acute kidney injury that can occur following the administration of radiographic contrast media. nih.gov Intravenous hydration is a key strategy for its prevention, with isotonic this compound being a commonly used fluid. nih.gov The proposed mechanism for its protective effect is primarily related to volume expansion, which increases tubular flow rates. This, in turn, decreases the concentration of the contrast media as it passes through the kidney tubules. nih.gov

Research has extensively compared the efficacy of hydration with this compound versus sodium bicarbonate. Some studies have suggested that hydration with sodium bicarbonate is more effective at preventing CIN. nih.govclinician.com For instance, one randomized controlled trial found that the incidence of CIN was significantly lower in patients receiving sodium bicarbonate (1.7%) compared to those receiving this compound (13.6%). nih.gov However, other studies and meta-analyses have found no significant difference between the two hydration strategies. clinician.commedscape.comiaimjournal.com The debate continues, with some research suggesting that any potential benefit of sodium bicarbonate might be dose-related or more pronounced in specific high-risk patient groups. nih.govmedscape.com

Table 1: Selected Research on Hydration for CIN Prevention

Study/Analysis	Comparison Groups	Key Findings
Merten et al. (2004)	Sodium Bicarbonate vs. This compound	Hydration with sodium bicarbonate was found to be more effective than this compound in preventing CIN. The incidence of CIN was 1.7% in the bicarbonate group versus 13.6% in the chloride group. nih.govclinician.com
Brar et al. (2008)	Sodium Bicarbonate vs. This compound	Found no significant difference in the incidence of CIN between the two hydration groups. clinician.com
Karumuri et al. (2020)	Sodium Bicarbonate vs. This compound	Found no significant difference between the groups. CIN occurred in 10% of patients infused with this compound and 17.5% of those receiving sodium bicarbonate. iaimjournal.com
Meta-analysis (2020)	Sodium Bicarbonate vs. This compound	Concluded that hydration with sodium bicarbonate could significantly reduce CIN compared with this compound, especially in emergency coronary imaging and high-risk patients. medscape.com

In the context of kidney transplantation, the choice of intraoperative fluid is critical for early graft function. cochrane.org Normal saline (0.9% this compound) is widely used during these procedures. nih.gov However, concerns have been raised about its high chloride content (154 mmol/L), which is associated with an increased risk of hyperchloremic metabolic acidosis. cochrane.orgnih.gov This condition, an elevation of acid levels in the blood, might be linked to adverse outcomes like high blood potassium levels (hyperkalemia), which can necessitate dialysis. cochrane.org

As a result, balanced electrolyte solutions with lower chloride content have been studied as an alternative to normal saline. nih.gov A systematic review of randomized controlled trials found that compared to normal saline, the use of lower-chloride solutions during kidney transplant surgery resulted in lower blood acid levels (higher pH) and higher serum bicarbonate. cochrane.org Despite these biochemical advantages, the review did not find a significant effect on how well the transplanted kidney worked after surgery or on the incidence of high blood potassium levels. cochrane.orgcochrane.org The evidence regarding patient-centered outcomes like delayed graft function remains limited, and more research is needed to clarify the optimal fluid choice in this setting. nih.govnih.gov

Table 2: Comparison of Intravenous Fluids in Kidney Transplantation

Fluid Type	Key Characteristics	Reported Outcomes in Research
Normal Saline (0.9% this compound)	High chloride content (154 mmol/L). nih.gov	Associated with an increased risk of hyperchloremic metabolic acidosis. cochrane.orgnih.gov
Lower-Chloride "Balanced" Solutions	Chloride content is lower and closer to that of plasma.	Associated with higher blood pH and higher serum bicarbonate levels compared to normal saline. No definitive impact on graft function or rates of hyperkalemia has been established. cochrane.orgcochrane.org

Hemodynamic Stability in Medical Scenarios

Role in Vaccine Development

This compound plays a critical, albeit supportive, role in the development and formulation of vaccines. Its primary functions are to ensure the stability and physiological compatibility of the vaccine product. It is a common excipient in vaccine formulations, including those for COVID-19 developed by Pfizer-BioNTech and AstraZeneca. consensus.appresearchgate.netmalque.pubresearchgate.net The specific functions of this compound in vaccines include:

Tonicity Adjustment: this compound is used to adjust the tonicity of the vaccine solution, making it isotonic with human bodily fluids. vaccineingredients.net This prevents cellular damage and discomfort at the injection site that could be caused by a solution that is too concentrated (hypertonic) or too dilute (hypotonic).

Buffering: this compound can also help to maintain the pH of the vaccine solution within a specific range, which is important for the stability and activity of the antigens. vaccineingredients.net

Research has also explored the potential for this compound to inactivate viruses. Some studies have indicated that this compound can be effective in deactivating certain viruses, which is a relevant area of investigation in vaccine development. researchgate.net

Pharmaceutical Grade this compound Applications

Pharmaceutical grade this compound, which meets stringent purity standards, is a fundamental component in numerous medical applications. reucherafricakenyaltd.co.kecsmcri.res.incsmcri.res.in Its use extends across a wide range of treatments and therapies due to its physiological importance and compatibility.

Key Pharmaceutical Applications of this compound

Application	Function
Intravenous (IV) Solutions	Used in saline drips to restore hydration and electrolyte balance. reucherafricakenyaltd.co.ke
Wound Irrigation	A key component of sterile saline solutions for cleaning wounds and preventing infections. reucherafricakenyaltd.co.ke
Nasal and Ophthalmic Solutions	Found in nasal sprays and eye drops to relieve dryness and irritation. reucherafricakenyaltd.co.ke
Dialysis Solutions	Utilized in dialysis treatments to help remove waste products from the blood. reucherafricakenyaltd.co.ke
Oral Rehydration Salts (ORS)	A critical ingredient in ORS to combat dehydration. reucherafricakenyaltd.co.ke
Pharmaceutical Formulations	Acts as an excipient for stability and to create isotonic solutions for injectable medications. reucherafricakenyaltd.co.ke

This compound is indispensable in dialysis and infusion therapies, where precise control of fluid and electrolyte balance is paramount.

Dialysis: In hemodialysis, a solution containing this compound is used to create a concentration gradient that facilitates the removal of waste products and excess fluid from the patient's blood. reucherafricakenyaltd.co.kepharmko.com It is also used in priming solutions for hemodialysis procedures. nih.gov The concentration of sodium in the dialysate can be adjusted to manage a patient's blood pressure and fluid status.

Infusion Therapies: Intravenous (IV) infusions of this compound solutions, most commonly 0.9% this compound (normal saline), are used for a variety of purposes, including:

Rehydration of patients who are dehydrated. driphydration.com

Maintaining fluid and electrolyte balance. driphydration.com

Serving as a vehicle for the intravenous administration of other medications. driphydration.comarchindustries.co.in

Restoring blood volume in cases of blood loss or shock. nih.gov

Oral Rehydration Salts (ORS) are a simple yet life-saving treatment for dehydration, particularly that caused by diarrhea. This compound is a key component of the World Health Organization (WHO) standard ORS formula. nols.edu

The principle behind ORS is that glucose, another component of the solution, enhances the absorption of sodium and water from the intestines, a mechanism that remains functional even during diarrheal illness. electral.co.in This co-transport of glucose and sodium helps to rapidly replace lost fluids and electrolytes.

Composition of Standard WHO Oral Rehydration Salts

Component	Concentration
This compound	Varies by formulation, but a key ingredient. nols.edughsupplychain.orgusp.org
Glucose, anhydrous	Essential for co-transport of sodium and water. nols.edughsupplychain.orgusp.org
Potassium Chloride	Replaces lost potassium. nols.edughsupplychain.orgusp.org
Trisodium Citrate, dihydrate	Corrects acidosis that can occur with dehydration. nols.edughsupplychain.orgusp.org

In the formulation of controlled and sustained-release oral medications, this compound can be used as an osmotic agent. youtube.com In what are known as osmotic-release oral-drug-delivery systems (OROS), this compound creates an osmotic gradient that controls the rate at which a drug is released from a tablet.

When the tablet is ingested, water from the gastrointestinal tract is drawn into the tablet through a semi-permeable membrane due to the high concentration of this compound inside. This influx of water generates pressure that pushes the drug out of the tablet through a small, laser-drilled hole at a controlled, predetermined rate. researchgate.net This technology allows for a steady release of medication over an extended period, which can improve patient compliance and reduce the frequency of dosing.

Plant Biology and Agricultural Science Research on this compound

This compound Stress in Plants (Salinity Stress)

While sodium is a micronutrient for some plants, high concentrations of this compound in the soil can be highly detrimental to plant growth and agricultural productivity. researchgate.net This condition, known as salinity stress, is a major abiotic stress factor that limits crop yields worldwide. researchgate.netnus.edu.sg

The negative impacts of salinity stress on plants are multifaceted:

Osmotic Stress: High concentrations of salt in the soil lower the water potential, making it more difficult for plant roots to absorb water. researchgate.net This can lead to physiological drought, even when the soil is moist.

Ion Toxicity: The excessive uptake of sodium (Na+) and chloride (Cl-) ions can be toxic to plant cells and interfere with various metabolic processes. researchgate.netresearchgate.net High levels of Na+ can also disrupt the uptake of essential nutrients like potassium (K+), leading to nutrient imbalances. frontiersin.orgnih.gov

Oxidative Stress: Salinity stress can lead to the production of reactive oxygen species (ROS) in plant cells, which can damage cellular components such as lipids, proteins, and nucleic acids. researchgate.net

Plants have developed various mechanisms to cope with salinity stress, including the exclusion of salt from the roots, the compartmentalization of salt in vacuoles to protect sensitive cellular processes, and the production of antioxidant compounds to mitigate oxidative damage. researchgate.netfrontiersin.org

Effects of Increasing this compound Concentration on Plant Growth

NaCl Concentration	Effect on Plant Growth
Low	May stimulate growth in some salt-tolerant species (halophytes). researchgate.net
Moderate	Generally inhibits growth, reduces biomass, and can cause leaf damage in salt-sensitive species (glycophytes). researchgate.netnih.gov
High	Can be lethal to most crop plants, leading to severe growth inhibition, wilting, and eventual death. researchgate.net

Effects on Plant Growth and Physiology

This compound (NaCl) in soil can have profound and often detrimental effects on the growth and physiological functions of most plants, particularly glycophytes (non-salt-tolerant plants). Excessive levels of soil salinity are known to impede seed germination and the subsequent growth of seedlings. nih.gov Research has demonstrated a progressive decrease in germinative attributes with increasing NaCl concentrations; for instance, in Pisum sativum (pea), a 400 mM NaCl concentration reduced the germination rate by 78% and the seedling vigor index by 77%. nih.gov

Table 1: Effect of this compound (NaCl) Concentration on Pea (Pisum sativum L.) Germination and Seedling Growth

NaCl Concentration (mM)	Parameter	Reduction (%) Compared to Control	Source
200	Germination Rate	50	nih.gov
200	Root Length	70	nih.gov
200	Root Dry Weight	65	nih.gov
400	Germination Rate	78	nih.gov
400	Plumule Length	89	nih.gov
400	Radicle Length	84	nih.gov
400	Seedling Vigor Index	77	nih.gov

Ion Toxicity and Nutrient Deficiency

When this compound dissolves in soil water, it dissociates into sodium (Na+) and chloride (Cl–) ions. umass.edu High concentrations of these ions in the soil can lead to both direct toxicity and indirect nutrient deficiencies. umass.edu Plants may absorb Na+ and Cl– instead of essential nutrients like potassium (K+), calcium (Ca++), and phosphorus, leading to deficiencies. umass.eduforestpathology.org Sodium ions can displace calcium from cation-exchange sites in the soil and interfere with its uptake by roots. forestpathology.org Similarly, chloride can compete with the uptake of nitrate (B79036), phosphate, and sulfate (B86663). pthorticulture.com

The accumulation of these ions within plant tissues to toxic levels is a primary component of salt stress. ashs.org The chloride ion is particularly mobile within the plant and tends to accumulate in the leaf margins and tips, where it interferes with photosynthesis and can cause symptoms like leaf burn, marginal scorch, or tip burn. umass.eduforestpathology.org In many plant species affected by NaCl, the damage correlates more closely with the concentration of Cl– than with Na+. forestpathology.org Older leaves often accumulate higher concentrations of Na+ and Cl– than younger leaves. ashs.org This accumulation disrupts cellular functions and can lead to premature leaf death. nih.govresearchgate.net

Osmotic Stress and Oxidative Stress Responses

High concentrations of this compound in the soil generate two primary forms of stress in plants: osmotic stress and oxidative stress. nih.govfrontiersin.orgresearchgate.net

Osmotic Stress: The presence of dissolved salts in the soil water lowers its osmotic potential, making it more difficult for plant roots to extract water. nih.govumass.edunih.gov This can lead to a condition known as "physiological drought," where the plant experiences water stress even if the soil is moist. umass.edu The immediate effect on the plant is a disruption of cell turgor. frontiersin.org To cope, plants initiate a process called osmotic adjustment, which involves the accumulation of compatible solutes, or osmolytes, such as proline and soluble sugars, in their cells. nih.govagriculturejournals.czmdpi.com This accumulation lowers the cell's internal osmotic potential, helping to maintain the water potential gradient necessary for water uptake and to stabilize membranes and macromolecules. nih.gov

Oxidative Stress: Salt stress, encompassing both osmotic and ionic effects, can lead to a secondary problem: oxidative stress. nih.govfrontiersin.org This occurs due to the overproduction of reactive oxygen species (ROS), such as superoxide (B77818) anion (O2–), hydrogen peroxide (H2O2), and hydroxyl radicals (OH•). nih.govnih.gov ROS are highly reactive molecules that can cause significant damage to vital cellular components, including lipid peroxidation of membranes, protein degradation, and DNA damage. nih.govnih.gov Plants respond to this threat by activating their antioxidant defense systems. nih.gov This involves the coordinated action of various ROS-scavenging enzymes, including superoxide dismutase (SOD) and catalase (CAT), which help to neutralize the toxic ROS and minimize cellular damage. nih.govmdpi.com

Mitigation Strategies for this compound Stress in Agriculture

To combat the negative impacts of soil salinity on crop production, various strategies are employed. mdpi.comnih.gov A promising and environmentally sustainable approach involves the use of beneficial soil microorganisms. nih.gov Specifically, certain bacteria known as salt-tolerant plant growth-promoting rhizobacteria (ST-PGPR) have shown significant potential in alleviating salt stress in plants. nih.govmdpi.com

Role of Salt-Tolerant Plant Growth Promoting Rhizobacteria (ST-PGPR)

Salt-tolerant plant growth-promoting rhizobacteria (ST-PGPR) are a group of beneficial bacteria that can thrive in saline soil conditions and colonize the root systems of plants. nih.govresearchgate.net Their application as bioinoculants is considered an effective strategy for enhancing crop yields and improving soil fertility in salt-affected agricultural lands. nih.govmdpi.com These bacteria have their own adaptive responses to salt stress, such as the ability to produce osmoprotectants and compatible solutes. nih.gov By interacting with host plants, ST-PGPR can mitigate the detrimental effects of salinity and promote plant growth through various mechanisms. nih.gov Research has shown that inoculating wheat with ST-PGPR under high NaCl stress (300 mM) resulted in significant increases in plant height (71.21%), root length (89.19%), and dry weight (140.94%) compared to uninoculated plants. mdpi.com

Mechanisms of ST-PGPR Action (Osmotic, Oxidative, Ethylene (B1197577) Stress Reduction)

ST-PGPR employ a multifaceted approach to help plants withstand salt stress, primarily by mitigating osmotic, oxidative, and ethylene-related stress. mdpi.comconsensus.app

Osmotic Stress Reduction: ST-PGPR can help plants maintain their water balance under saline conditions. They achieve this by producing exopolysaccharides (EPS), which can bind to soil particles and improve water retention around the roots. mdpi.comfrontiersin.org The bacteria also stimulate the plant to accumulate its own osmolytes, such as proline and soluble sugars, which helps maintain cell turgor. mdpi.comconsensus.app

Oxidative Stress Reduction: A key function of ST-PGPR is to bolster the plant's antioxidant defense system. consensus.appfrontiersin.org Inoculation with these bacteria can lead to increased activity of crucial antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT) in the plant. mdpi.comfrontiersin.org These enzymes scavenge harmful reactive oxygen species (ROS) that are produced during salt stress, thereby reducing oxidative damage to cell membranes, a process often measured by levels of malondialdehyde (MDA). nih.govmdpi.comconsensus.app

Table 2: Key Mechanisms of Salt Stress Mitigation by ST-PGPR

Stress Type	ST-PGPR Mechanism	Effect on Plant	Source
Osmotic Stress	Production of exopolysaccharides (EPS); Stimulation of osmolyte (e.g., proline) accumulation	Improves water retention around roots; Helps maintain cell turgor	mdpi.commdpi.comconsensus.appfrontiersin.org
Oxidative Stress	Enhancement of plant's antioxidant enzymes (e.g., SOD, CAT)	Reduces cellular damage from Reactive Oxygen Species (ROS)	mdpi.comconsensus.appfrontiersin.org
Ethylene Stress	Production of ACC deaminase to lower plant ethylene levels	Prevents inhibition of root growth, promoting nutrient and water uptake	mdpi.comfrontiersin.orgfrontiersin.org

Root Secretions and Nutrient Provision by ST-PGPR

The interaction between ST-PGPR and plants is a dynamic, two-way relationship facilitated by root secretions. Plant roots release exudates, such as amino acids and carbohydrates, which attract and nourish rhizobacteria, allowing them to colonize the root surface. frontiersin.org In return for this nutrient-rich environment, ST-PGPR enhance the availability of essential minerals for the plant, a critical function in saline soils where nutrient uptake is often impaired. nih.gov

Environmental Research and Impact of Sodium Chloride

Ecological Effects of Sodium Chloride Accumulation

The widespread use of this compound, particularly as a deicing agent for roads, has led to its significant accumulation in the environment, resulting in a cascade of ecological consequences.

During winter months, vast quantities of this compound, commonly known as rock salt, are applied to roads and highways to prevent ice formation and ensure safer driving conditions. remediation-technology.comepa.gov This salt dissolves in melting snow and ice, and the resulting saltwater runoff enters the surrounding environment through various pathways. remediation-technology.com

The high solubility of this compound in water facilitates its transport from roadways into adjacent water bodies. bts.gov Runoff containing dissolved salts permeates the soil, leading to the contamination of groundwater, which can serve as a source of drinking water. remediation-technology.comvt.edu Studies have shown that chloride ions are persistent in the hydrological cycle, readily passing through soil and eventually accumulating in both surface and groundwater. bts.gov This contamination is not a short-term winter phenomenon; elevated salt levels in streams and other water bodies can persist year-round. vt.edu Research indicates that a significant percentage of the salt applied to roads ultimately finds its way into nearby water systems, with one study suggesting that about 30 percent of road salt in a metropolitan area reaches the Mississippi River. pca.state.mn.us The remaining salt can be transported by wind, seep into the ground, or remain in soil, lakes, and wetlands. pca.state.mn.us

The increasing concentration of chloride in freshwater sources is a growing concern. Data from the last two decades shows a doubling in the detection of toxic chloride concentrations in water supplies. This long-term accumulation poses a significant threat to the chemical balance of these water systems. remediation-technology.com

Table 1: Chloride Concentration Thresholds and Environmental Fate

Parameter	Value/Description	Source(s)
Chronic Chloride Pollution Standard	230 mg/L	pca.state.mn.us
Acute Chloride Pollution Standard	860 mg/L	pca.state.mn.us
Fate of Applied Road Salt	Approximately 30% enters rivers, with the remainder in soil, groundwater, lakes, and wetlands.	pca.state.mn.us

The influx of this compound into freshwater ecosystems has profound effects on aquatic life. queensu.ca Freshwater organisms have evolved in low-salt environments and are sensitive to increased salinity. wildlifeillinois.org

Zooplankton: These microscopic animals form a critical link in the aquatic food web. dartmouth.edu Studies have demonstrated that even low concentrations of chloride can lead to a significant decline in the number and diversity of zooplankton species. dartmouth.edunih.gov Research has shown that chloride concentrations between 5 and 40 mg/L can decrease reproduction and increase mortality in Daphnia, a type of zooplankton. nih.gov The decline of zooplankton populations can have cascading effects, impacting fish that feed on them and potentially leading to an increase in algae. dartmouth.educhesapeakebay.net

Amphibians: Amphibians are particularly vulnerable to salt pollution due to their permeable skin, which readily absorbs substances from their environment. chesapeakebay.net Elevated salt levels have been shown to negatively impact species like the wood frog and spotted salamander. For spotted salamanders, increased salinity can cause delayed hatching, a higher incidence of deformities, reduced size, and shorter lifespans. chesapeakebay.net

Fish: While fish are generally more tolerant to salt than some other aquatic organisms, prolonged exposure to high chloride levels can be toxic. queensu.ca Increased salinity in freshwater habitats can make them unsuitable for the spawning of migratory fish and may lead to developmental issues, resulting in smaller and lighter fish. chesapeakebay.net

Macroinvertebrates: Aquatic invertebrates such as damselflies, snails, and mussels are also sensitive to high chloride concentrations. wildlifeillinois.org Increased salinity can be lethal to more sensitive species and can have sublethal effects on others, including reduced growth rates and reproductive capacity. wildlifeillinois.org

The introduction of dense, salty runoff into lakes can disrupt natural mixing patterns. queensu.ca This salt-laden water sinks to the bottom, creating a layer of high-density water that can prevent the normal circulation of the lake's water column, a phenomenon known as chemical stratification or meromixis. unit.noversicolor.ca

This stratification can lead to the isolation of the bottom layer of water (the hypolimnion) from the oxygen-rich surface waters. uwaterloo.ca The decomposition of organic matter at the bottom of the lake consumes the available dissolved oxygen, and without mixing, this oxygen is not replenished. usask.ca This can result in anoxic conditions, creating "biological dead zones" where most organisms, including fish, cannot survive. queensu.causask.ca Furthermore, these anoxic conditions can enhance the release of phosphorus from lake sediments, which can fuel the growth of algae and lead to eutrophication. uwaterloo.causask.ca

Table 2: Effects of this compound on Lake Stratification

Phenomenon	Description	Consequence	Source(s)
Chemical Stratification (Meromixis)	Dense, salty runoff creates a stable bottom layer, preventing water column mixing.	Isolation of bottom waters, leading to oxygen depletion.	unit.noresearchgate.net
Biological Dead Zones	Lack of oxygen in the bottom layer of the lake due to decomposition and lack of mixing.	Die-offs of fish and other aquatic organisms.	queensu.causask.ca
Enhanced Internal Phosphorus Loading	Anoxic conditions at the lake bottom promote the release of phosphorus from sediments.	Increased algal blooms and eutrophication.	uwaterloo.causask.ca

Runoff from salted roads also leads to the accumulation of this compound in roadside soils, a process known as soil salinization. usask.ca This increased salinity can have detrimental effects on soil structure and plant life. pca.state.mn.us

High concentrations of salt in the soil can make it difficult for plants to absorb water, leading to drought-like symptoms such as wilting and tissue death, even when the soil is moist. usask.ca Salt spray from passing vehicles can also directly damage plant foliage, causing leaf scorch and browning of evergreen needles. usask.cauconn.edu Over time, salt accumulation can lead to reduced plant growth, and in severe cases, plant death. trb.org

The introduction of high concentrations of sodium ions (Na+) from this compound into the soil can disrupt the soil's chemical balance. purdue.edu Sodium ions can displace essential mineral nutrients that are bound to soil particles, such as potassium (K+), calcium (Ca2+), and magnesium (Mg2+). purdue.edu These essential nutrients are then more susceptible to being leached away by water moving through the soil, making them unavailable for plant uptake. researchgate.net This displacement can lead to nutrient deficiencies in plants and a long-term decline in soil fertility. pca.state.mn.usresearchgate.net

Soil Salinization and Vegetation Damage

Reduced Drainage and Aeration in Soil

The application of this compound, particularly for de-icing purposes, can have detrimental effects on soil structure. When this compound dissolves, it separates into sodium (Na+) and chloride (Cl-) ions. High concentrations of sodium ions in the soil can displace other essential mineral nutrients. umass.edu This displacement can lead to the breakdown of soil aggregates, causing the soil to become compacted. umass.edu This increased compaction reduces the pore space within the soil, which in turn diminishes both water drainage and aeration. umass.edu The result is a less hospitable environment for plant roots, which require adequate water and oxygen to thrive. This condition of poor drainage and aeration is often referred to as a "physiological drought," where water may be present in the soil but is less available to plants due to the altered soil structure. umass.edu

Impact on Plant Growth and Nutrient Uptake

This compound in the soil and water can significantly impede plant growth and disrupt normal nutrient uptake. The high concentration of salts in the soil solution creates osmotic stress, making it more difficult for plant roots to absorb water. umass.edunih.gov This can lead to a state of physiological drought, even when the soil is moist. umass.edu

Furthermore, the presence of excess sodium and chloride ions in the soil interferes with the absorption of essential nutrients. nih.govresearchgate.net One of the primary mechanisms is ion competition. trendsaps.com For instance, high levels of sodium ions compete with the uptake of potassium, a crucial nutrient for many plant functions. trendsaps.com Similarly, an excess of chloride ions can hinder the uptake of nitrate (B79036), which is vital for protein synthesis. trendsaps.com This competition can lead to nutrient imbalances and deficiencies within the plant. nih.govtrendsaps.com

Table 1: Effects of this compound on Plant Nutrient Uptake

Ion from this compound	Competing Nutrient	Effect on Plant
Sodium (Na+)	Potassium (K+), Calcium (Ca2+), Magnesium (Mg2+)	Disrupts various metabolic processes, can lead to deficiencies of essential cations. trendsaps.compthorticulture.com
Chloride (Cl-)	Nitrate (NO3-), Phosphate (PO43-), Sulfate (B86663) (SO42-)	Interferes with the uptake of essential anions, can accumulate to toxic levels in leaves, impairing photosynthesis. umass.edutrendsaps.compthorticulture.com

Effects on Drinking Water Quality

The widespread use of this compound for de-icing roads is a significant contributor to the contamination of drinking water sources, including both groundwater and surface water. planetforward.orgtrb.org Runoff from salted roadways percolates through the soil and enters groundwater, and also flows directly into streams, rivers, and lakes. planetforward.orgtrb.org This has led to increasing chloride and sodium concentrations in drinking water supplies, a trend that has been observed for decades. trb.org

Elevated sodium levels in drinking water are a health concern, particularly for individuals on sodium-restricted diets for conditions like hypertension. trb.org While most public water supplies are monitored, private wells are often not, leaving homeowners unaware of potentially high sodium levels in their water. ausableriver.org Studies have shown a strong correlation between the proximity of wells to salted roads and elevated sodium and chloride concentrations. ausableriver.org

Beyond the direct health implications of increased sodium, higher chloride concentrations in water can have other detrimental effects. Chloride is corrosive and can accelerate the corrosion of plumbing infrastructure, including pipes (B44673) and solder. acs.orgnih.gov This corrosion can leach heavy metals like lead from the plumbing into the drinking water, posing a significant health risk. ausableriver.orgacs.org Increased chloride levels can also impart a salty taste to the water. trb.org

Table 2: Impact of Road Salt on Private Well Water Quality in an NY Study

Well Location Characteristic	Impact on Chloride/Sodium Levels	Associated Risks
Downgradient of a road salt storage facility	Highest levels of chloride observed. nih.gov	Increased sodium intake, potential for corrosive water leading to metal leaching. trb.orgacs.org
Within 30 meters of a major roadway	Significantly elevated chloride levels. nih.gov	Increased sodium intake, potential for corrosive water leading to metal leaching. trb.orgacs.org
Not receiving road runoff	No exceedance of EPA guidance for sodium. ausableriver.org	Lower risk of contamination from road salt.

Persistence and Accumulation of Chloride in the Environment

A critical aspect of the environmental impact of this compound is the persistence of the chloride ion. Unlike many other pollutants, chloride does not readily break down or degrade in the environment. mo.govuwaterloo.ca Once it enters soil and water systems, it tends to remain, leading to long-term accumulation. uwaterloo.ca This has earned chloride the label of a "forever contaminant". uwaterloo.ca

Salt applied to roads can be retained in the surrounding ecosystems for extended periods, with some studies suggesting that the impacts seen today could be the result of salt applications from decades ago. columbia.edu Chloride from road salt can seep into groundwater, where it can persist and slowly be released into surface waters over time, leading to elevated salinity levels even during summer months when salt is not being applied. ausableriver.orguwaterloo.ca

This long-term accumulation of chloride poses a significant threat to freshwater ecosystems. nih.gov Increased salinity can harm or kill freshwater aquatic life, which is adapted to low-salt environments. discovermagazine.comsustainability-directory.com It can also lead to the stratification of water bodies, where a dense, salty layer forms at the bottom, which can inhibit the mixing of oxygen and nutrients. columbia.edu The persistent nature of chloride means that even if salt application were to cease, the environmental recovery would be a slow process due to the legacy of accumulated salt in the watershed. caryinstitute.org

Mitigation Strategies and Sustainable Management of this compound in the Environment

Alternative De-icing Agents

Due to the environmental concerns associated with this compound, a variety of alternative de-icing agents have been developed and are in use. These alternatives vary in their chemical composition, effectiveness at different temperatures, cost, and environmental impact. escribemeetings.com

Some of the common alternatives include other chloride-based salts such as calcium chloride and magnesium chloride, which are effective at lower temperatures than this compound but are also more expensive and still contribute chloride to the environment. escribemeetings.com Acetate-based deicers, like calcium magnesium acetate (B1210297) (CMA), are less corrosive and less harmful to soil and vegetation but are also more costly. escribemeetings.comsnowicesalt.com

Organic and agricultural byproducts have also been explored as de-icers or as additives to salt to improve its effectiveness. Beet juice, for example, can be added to salt brine to lower the freezing point of water and help the salt adhere better to road surfaces. epa.govcanadianhomeinspection.com Other alternatives include potassium acetate, urea, and various sand or gravel mixtures that provide traction rather than melting ice. escribemeetings.comottawariverkeeper.ca Each alternative has its own set of advantages and disadvantages that must be considered based on specific conditions and environmental sensitivities. escribemeetings.com

Table 3: Comparison of Common De-icing Agents

De-icing Agent	Effective Temperature	Key Advantages	Key Disadvantages
This compound (Rock Salt)	Down to approx. 15°F (-9°C)	Inexpensive, readily available. escribemeetings.comlakechamplaincommittee.org	Environmentally damaging, corrosive. columbia.edu
Calcium Chloride	Down to approx. -25°F (-32°C)	Effective at very low temperatures, melts ice faster than rock salt. escribemeetings.comheattrak.com	More expensive than rock salt, can be more corrosive, contributes chloride. escribemeetings.com
Magnesium Chloride	Down to approx. 0°F (-18°C)	Less damaging to concrete and vegetation than this compound. almanac.com	More expensive than rock salt, contributes chloride. escribemeetings.com
Calcium Magnesium Acetate (CMA)	Down to approx. 20°F (-7°C)	Biodegradable, less corrosive, safer for plants and soil. escribemeetings.comsnowicesalt.com	More expensive, less effective at melting thick ice. escribemeetings.com
Potassium Acetate	Down to approx. -15°F (-26°C)	Biodegradable, non-corrosive. escribemeetings.com	Can lower oxygen levels in water bodies, more expensive. escribemeetings.com
Urea	Down to approx. 15°F (-9°C)	Less corrosive, can act as a fertilizer. almanac.com	Can contribute to nutrient pollution (nitrogen) in waterways. escribemeetings.com
Beet Juice/Brine Additives	Varies	Can enhance the effectiveness of salt at lower temperatures, helps salt stick to roads. epa.govkageinnovation.com	Can have an organic load that affects water quality, cost can be a factor. kageinnovation.com

Improved Application Practices for Road Salt

In addition to using alternative de-icers, significant reductions in the environmental impact of this compound can be achieved through the adoption of best management practices for its application. cwp.orgmndot.gov These practices focus on using salt more efficiently and only when and where it is needed.

One key strategy is anti-icing , which involves applying a brine solution (a mixture of salt and water) to road surfaces before a storm. epa.govcaryinstitute.org This preventative measure helps to prevent ice from bonding to the pavement, making it easier to remove snow and ice mechanically and reducing the total amount of salt needed. kageinnovation.comPre-wetting dry rock salt with a brine solution before it is applied to the road is another effective technique. caryinstitute.org This helps the salt stick to the pavement instead of bouncing off, reducing waste and improving its melting efficiency. caryinstitute.org

Proper equipment calibration is crucial to ensure that salt is being spread at the correct rate. watersheds.ca Modern spreader trucks can be equipped with technology that allows for variable application rates , adjusting the amount of salt applied based on factors like road width, traffic volume, and proximity to sensitive water bodies. wayland.ma.us Furthermore, the use of pavement temperature sensors can help maintenance crews make more informed decisions about when and how much salt to apply, as the effectiveness of this compound is temperature-dependent. caryinstitute.org Finally, proper storage of salt in covered structures on impervious surfaces is essential to prevent runoff and leaching into the surrounding environment. caryinstitute.orgwatersheds.ca

Use of Salt Brine and Pre-wetting Surfaces

To mitigate the environmental impact of road salt, research has focused on more efficient application methods, such as the use of salt brine and pre-wetting surfaces. Salt brine, a solution of this compound and water, is applied to roads before a storm to prevent ice from bonding to the pavement. peelregion.cadraglamsalt.com This anti-icing technique can be more effective than applying dry salt to already fallen snow and ice. researchgate.net

Pre-wetting involves treating dry rock salt with a liquid, such as salt brine, before it is spread on the road. This practice helps the salt adhere to the road surface better, reducing bounce and scatter and ensuring more of the de-icer remains where it is needed. hilltipna.comsaltsmart.org Research has shown that pre-wetted salt works faster and more efficiently than dry salt. snowexproducts.com

Key Research Findings:

Reduced Salt Usage: One of the primary environmental benefits of using salt brine is a reduction in the total amount of salt needed to achieve the desired level of service. northatlanticsnow.com Studies have indicated that pre-wetting can lead to salt savings of up to 30%. saltsmart.org

Faster Action: Salt brine and pre-wetted salt begin the melting process more quickly than dry salt because the salt is already in a dissolved state. researchgate.netsnowexproducts.com

Improved Adhesion: Wet salt clings to the road surface more effectively, minimizing waste from salt bouncing off the road into surrounding vegetation and waterways. peelregion.cahilltipna.com

| Salt Brine (Anti-icing) | A solution of salt and water is sprayed on the pavement before a winter storm. | Prevents ice from bonding to the road surface, leading to a significant reduction in the amount of salt needed. peelregion.canorthatlanticsnow.com |

Calibration of Equipment and GPS Technology

To further optimize the use of de-icing salts and minimize their environmental impact, significant advancements have been made in the calibration of spreading equipment and the integration of GPS technology.

Calibration of Equipment:

Proper calibration of salt spreaders is crucial to ensure that the correct amount of de-icer is applied according to road conditions. professionalsnowfightersassociation.orgudel.edu Uncalibrated equipment can lead to over-application, which not only increases costs but also exacerbates the environmental consequences of salt runoff. udel.edu The calibration process involves measuring the actual amount of salt being dispensed at various settings and vehicle speeds to ensure it matches the desired application rate. landscapeprofessionals.orgninjadeicer.com Regular calibration, ideally at the beginning of each winter season and after any equipment maintenance, is a key best management practice. landscapeprofessionals.orgsaltsmart.org

GPS Technology:

The use of Global Positioning System (GPS) technology in winter maintenance vehicles allows for precise tracking of their location and speed. draglamsalt.comcalamp.com When combined with electronic spreader controls, GPS enables automated and highly accurate application of de-icing materials. draglamsalt.com This technology can adjust the application rate based on the vehicle's speed, preventing over-application when the vehicle slows down or stops. draglamsalt.com Furthermore, GPS data can be used to create detailed records of salt usage, helping municipalities to analyze and refine their winter maintenance operations for greater efficiency and environmental stewardship. geotab.comgeotab.com Some advanced systems also incorporate pavement temperature sensors to help determine the most appropriate type and amount of de-icer to use. geotab.commichigan.gov

Table 2: Impact of Technology on Salt Application

Technology	Function	Environmental Benefit
Spreader Calibration	Ensures accurate and consistent application rates of de-icing materials.	Prevents over-application, reducing the amount of salt entering the environment. professionalsnowfightersassociation.orgudel.edu
GPS and Telematics	Tracks vehicle location and speed, allowing for automated and precise control of spreader rates.	Optimizes salt usage by adjusting application based on real-time data, leading to significant reductions in material waste. calamp.comgeotab.com

| Road Weather Information Systems (RWIS) | Provides real-time data on pavement temperature and weather conditions. | Enables more informed and targeted application of de-icing materials, avoiding unnecessary treatments. michigan.gov |

Policy and Regulatory Frameworks for Environmental Protection

In response to the growing body of research on the environmental impacts of road salt, various policy and regulatory frameworks have been developed to promote more sustainable practices. These frameworks often encourage or mandate the adoption of best management practices for salt storage, application, and snow disposal. publications.gc.cageosyntec.com

For example, some jurisdictions have established guidelines or codes of practice that recommend the development of salt management plans for municipalities and other road authorities. publications.gc.cacanada.ca These plans typically include measures such as covering salt storage piles to prevent runoff, calibrating spreading equipment, and identifying salt-vulnerable areas that require special protection. publications.gc.cageosyntec.com

In some regions, regulations may also set limits on chloride concentrations in surface water bodies to protect aquatic life. maryland.gov While there is often no legal limit on the amount of road salt that can be applied, some regulations require monitoring and reporting of de-icing material usage. maryland.govct.gov The overarching goal of these policies is to strike a balance between ensuring road safety and protecting the environment from the adverse effects of this compound. canada.ca

Socio-Environmental Research Related to Salt Production

The production of this compound, whether through mining or solar evaporation, can also have significant socio-environmental impacts on the surrounding communities and ecosystems. seasaltsuperstore.comthesra.org

Land Salinity and Salty Well Water

Salt production activities can lead to increased salinity in the surrounding land and water resources. In areas with salt mining, there is a risk of saltwater intrusion into freshwater aquifers, contaminating groundwater that may be used for drinking or agriculture. seasaltsuperstore.com A study in the Komenda-Edina-Eguafo-Abrem district of Ghana found that water from wells in communities with small-scale salt mining had salinity levels that rendered it unfit for domestic use. ug.edu.gh

In agricultural regions, increased soil salinity can be detrimental to crop production. udel.eduresearchgate.net High concentrations of salt in the soil can interfere with a plant's ability to absorb water, leading to reduced yields and, in severe cases, crop failure. www.qld.gov.au Human-caused salinization has been estimated to affect approximately 2.5 billion acres of soil globally. nsf.gov

Corrosion of Infrastructure and Household Equipment

The presence of high levels of salt in the environment, both from road salt application and salt production, can lead to the corrosion of infrastructure and household equipment. Chloride ions are highly corrosive to metals, accelerating the deterioration of bridges, roads, and vehicles. theconservationfoundation.orgmarylandforestryfoundation.org The annual cost of damage to infrastructure and vehicles from road salt in the U.S. is estimated to be in the billions of dollars. epa.govmarylandforestryfoundation.org In communities near salt production facilities, airborne salt particles can also contribute to the corrosion of buildings and other structures. nih.gov

Impact on Local Flora and Fauna

The environmental consequences of salt production and use extend to local flora and fauna. Runoff from road salt can damage or kill roadside vegetation. columbia.eduumn.edu Salt spray can cause browning and dieback of foliage, while salt accumulation in the soil can create a "physiological drought" by making it difficult for plants to absorb water. columbia.eduresearchoutreach.org

Aquatic ecosystems are particularly vulnerable to increased salinity. discovermagazine.comnih.gov High chloride concentrations can be toxic to freshwater fish, amphibians, and invertebrates, leading to a decline in biodiversity. theconservationfoundation.orgresearchgate.net Salt can also attract wildlife, such as deer and moose, to roadways, increasing the risk of vehicle collisions. epa.gov In areas of salt production, the clearing of land for evaporation ponds can lead to habitat destruction and the displacement of local wildlife. seasaltsuperstore.comthesra.org

Table 3: Chemical Compounds Mentioned

Compound Name
Calcium chloride
Calcium magnesium acetate
Magnesium chloride
Potassium acetate
Potassium chloride
This compound
Sodium hexacyanoferrate (II)

Industrial Applications of Sodium Chloride and Related Research

Chemical Manufacturing and Synthesis

Sodium chloride is a primary feedstock for the chemical industry, particularly in the production of essential commodity chemicals. globallcadataaccess.orgecoinvent.org

Chlor-Alkali Industry Feedstock (Chlorine, Caustic Soda, Hydrogen Gas)

The chlor-alkali process is a major industrial application of this compound, where an aqueous solution of this compound (brine) is electrolyzed to produce chlorine (Cl₂), sodium hydroxide (B78521) (NaOH, also known as caustic soda), and hydrogen gas (H₂). wikipedia.orgineos.comdenora.com This process is the primary source of chlorine globally. ineos.com In 2022, approximately 97 million tonnes of chlorine were produced using this method. wikipedia.org

The process utilizes an ion-selective membrane to separate the chlorine and hydroxide ions. wikipedia.org The products of the chlor-alkali process have widespread applications. Chlorine is used to manufacture polyvinyl chloride (PVC), and both chlorine and caustic soda are used in the production of pulp and paper, soaps, and detergents. marketresearch.comthermofisher.com

Products of the Chlor-Alkali Process and Their Uses

Product	Chemical Formula	Key Applications
Chlorine	Cl₂	Production of PVC, water treatment, bleaching agent. ineos.commarketresearch.com
Caustic Soda (Sodium Hydroxide)	NaOH	Manufacturing of soaps, detergents, textiles, and paper. marketresearch.comthermofisher.com

Soda-Ash Production (Solvay Process)

This compound is a key ingredient in the Solvay process, the primary industrial method for producing sodium carbonate (Na₂CO₃), commonly known as soda ash. ck12.orgchemeurope.com The process involves reacting this compound with ammonia, carbon dioxide, and water to produce sodium bicarbonate, which is then heated to yield sodium carbonate. ck12.orgbyjus.com

Soda ash is a vital component in the manufacturing of glass, detergents, and various chemicals. ck12.orguw.edu.pl The Solvay process is highly efficient and has been in use for over a century for large-scale production. ck12.org

Production of Sodium Chlorate (B79027) for Bleaching

Sodium chlorate (NaClO₃) is produced through the electrolysis of a concentrated this compound solution. exrockets.comatamankimya.com This process is distinct from the chlor-alkali process. atamankimya.com

The primary commercial application for sodium chlorate is in the production of chlorine dioxide (ClO₂), which is used extensively as a bleaching agent in the pulp and paper industry to produce elemental-chlorine free (ECF) paper products. exrockets.comatamankimya.com Sodium chlorate is also used as an intermediate in the production of other chlorates and perchlorates. globallcadataaccess.org

Water Treatment Applications

This compound plays a crucial role in various water treatment technologies, primarily in water softening and desalination.

Water Softening and Ion Exchange Resin Regeneration

In water softening, this compound is used to regenerate ion exchange resins. roagua.comcapitalresin.com Hard water contains high concentrations of dissolved minerals, primarily calcium (Ca²⁺) and magnesium (Mg²⁺) ions. capitalresin.com Water softeners work by passing hard water through a bed of resin beads that are charged with sodium ions (Na⁺). puretecwater.com The calcium and magnesium ions, which have a stronger positive charge, displace the sodium ions on the resin, effectively removing the hardness minerals from the water. capitalresin.compuretecwater.com

Over time, the resin becomes saturated with hardness ions and needs to be regenerated. puretecwater.com This is accomplished by flushing the resin with a concentrated brine solution (this compound dissolved in water). capitalresin.com The high concentration of sodium ions in the brine reverses the process, displacing the calcium and magnesium ions, which are then flushed out of the system. capitalresin.compuretecwater.com The resin is thus recharged with sodium ions and ready to soften more water. kinetico.com For this process, high-purity this compound (typically over 99.5%) is used to ensure efficient ion exchange. roagua.com

Desalination Processes (Electrochemical Desalination, Capacitive Deionization)

This compound is central to research and application in desalination, the process of removing salts from water to make it potable.

Electrochemical Desalination is a developing technology for treating water with high salt concentrations. mdpi.com Some methods utilize redox reactions to capture sodium and chloride ions. rsc.org For instance, certain systems use specific electrode materials that react with and remove chloride and sodium ions individually. rsc.org Research has shown the potential to recover this compound from certain types of industrial wastewater with a purity of up to 99.08%, allowing it to be reused as industrial salt. mdpi.com

Capacitive Deionization (CDI) is an emerging desalination technology that is particularly promising for water with low to moderate salt concentrations. ttu.eduaiche.org In a CDI system, saline water flows between two porous electrodes (an anode and a cathode). ttu.edu When an electrical voltage is applied, the positive sodium ions are attracted to the negatively charged cathode, and the negative chloride ions are attracted to the positively charged anode. ttu.eduscholaris.ca These ions are held on the surface of the electrodes in an electrical double layer, and desalinated water flows out of the cell. scholaris.ca The electrodes can be regenerated by reversing the voltage, which releases the captured ions. ttu.edu Research has shown that the efficiency of salt removal in CDI increases with higher applied voltage and initial salt concentration. scholaris.ca

Research Findings in Capacitive Deionization

Electrode Material/System	Key Finding	Maximum Salt Adsorption Capacity	Reference
Activated Carbon	Demonstrated high efficiency, removing over 50% of salt in a single step from a 0.02 M NaCl solution.	Not specified	acs.org
Carbon Nanotube (CNT) Sponges	Showed excellent CDI performance attributed to high conductivity and large effective surface area.	40 mg/g	rsc.org
Dual-ions Faradaic Deionization	Achieved a stable and reversible salt removal/release capacity significantly higher than previous hybrid CDI systems.	68.5 mg/g	rsc.org
Carbon Aerogel	Electrosorption capacity increases with applied voltage and solution concentration.	270.59 µmol/g at 1.2 V	scholaris.ca

De-icing Agents for Roads and Infrastructure

This compound is the most widely used chemical for de-icing roads, sidewalks, and parking lots due to its effectiveness, low cost, and availability. apple-valley.mn.usepa.govnh.gov It functions by lowering the freezing point of water, a phenomenon known as freezing point depression. howstuffworks.com This prevents ice from forming and helps to break the bond between ice and the pavement surface, making it easier to plow. apple-valley.mn.us The practical application of this compound is most effective at pavement temperatures of about 15°F (-9.4°C) and above. apple-valley.mn.ushowstuffworks.com

Different forms of this compound are utilized for de-icing, primarily distinguished by their production method and purity. consensus.appconsensus.app

Rock Salt: This is the most common form used for road de-icing. epa.govasphaltmaterials.net It is mined from underground salt deposits and is essentially halite, the natural mineral form of NaCl. howstuffworks.comasphaltmaterials.net It is less refined and contains impurities, giving it a brownish or grayish color. howstuffworks.com

Solar Salt: Produced through the evaporation of seawater or other saline water in shallow ponds by the sun and wind. asphaltmaterials.netmartinsprocket.com This process results in a purer, more uniform crystal. asphaltmaterials.net

Vacuum Pan Salt: This type of salt is produced by the mechanical evaporation of a purified brine solution. martinsprocket.com It is a high-purity salt and is often used in applications requiring higher quality than typical rock salt. martinsprocket.com

Form of NaCl	Production Method	Key Characteristics	Primary De-icing Use
Rock Salt	Mined from underground deposits	Coarse, less refined, contains impurities	General road and highway de-icing epa.govmartinsprocket.com
Solar Salt	Evaporation of seawater or brine	Cleaner, more uniform crystals	Used in de-icing, often in water softening asphaltmaterials.netmartinsprocket.com
Vacuum Pan Salt	Mechanical evaporation of purified brine	High purity, fine crystals	Less common for general de-icing, used where purity is a factor martinsprocket.com

This table provides a summary of the different forms of this compound used as de-icing agents.

A significant drawback of using chloride-based de-icers is their corrosive effect on transportation infrastructure. The chloride ions in salt solutions accelerate the corrosion of metals, particularly the steel reinforcement (rebar) in concrete bridges and parking garages, as well as steel bridge components. researchgate.netwesterntransportationinstitute.org This corrosion can reduce the load-carrying capacity and compromise the safety of these structures. researchgate.net The annual cost of repairs due to corrosion from road salt in the U.S. is estimated to be in the billions of dollars. epa.gov

Research has consistently shown that the presence of chlorides from de-icing salts is a primary factor in the deterioration of reinforced concrete structures. researchgate.netwesterntransportationinstitute.org The chloride ions penetrate the concrete and, upon reaching the steel rebar, break down the passive protective layer, initiating corrosion. westerntransportationinstitute.org Studies have also investigated the relative corrosiveness of different de-icing chemicals, noting that while all chloride-based de-icers contribute to corrosion, factors like the duration of wetness can influence the corrosion rate. westerntransportationinstitute.org Some research has explored the use of corrosion inhibitors mixed with de-icing salts to mitigate their damaging effects. researchgate.net

Metallurgical Industry Applications

This compound is utilized in various metallurgical processes, primarily in the extraction and refining of metals. cstitaniums.com

In metallurgy, this compound is used as a chlorinating agent in the extraction of certain metals from their ores. cstitaniums.comtandfonline.com The process, known as chlorination, converts metal oxides or sulfides into metal chlorides, which are often more volatile or soluble, facilitating their separation from the ore. tandfonline.com This method is particularly important for nonferrous metals. tandfonline.com

For highly reactive metals like sodium itself, electrolytic reduction of their molten salts is the primary extraction method. ck12.org In this process, molten this compound is electrolyzed to produce sodium metal and chlorine gas. ck12.org Research has also explored the use of molten salt baths containing NaCl for extracting metals from waste materials and low-grade ores. researchgate.net For instance, a molten salt bath of NaCl, LiCl, and KCl has been shown to be effective in extracting metals like chromium, iron, and copper from various sources. researchgate.net Studies on copper ore leaching have indicated that the presence of NaCl can enhance copper recovery by increasing the porosity of the ore gangue. researchgate.net

This compound, often in combination with other salts like potassium chloride, is widely used as a flux in the refining of molten metals, especially aluminum. mdpi.comnih.gov A flux is a substance that promotes fluidity and removes impurities from the molten metal. In aluminum refining, salt fluxes serve several purposes: they protect the molten metal from oxidation, help to strip away the oxide layer from scrap, and assist in the removal of inclusions and dissolved impurities like alkali and alkali-earth metals. mdpi.comnih.gov

Electroplating Processes

In the realm of metal finishing, this compound is a key ingredient in electroplating solutions. cstitaniums.comreadwithus.org.uk Electroplating is a process that uses electric current to deposit a thin layer of one metal onto the surface of another. The primary function of this compound in this process is to increase the electrical conductivity of the plating bath. readwithus.org.uktandfonline.com

When dissolved in water, this compound dissociates into positively charged sodium ions (Na+) and negatively charged chloride ions (Cl-). readwithus.org.uk This abundance of free-moving ions allows the solution to carry an electric current more efficiently. readwithus.org.uk A stable and conductive solution is crucial for achieving a uniform and high-quality metal coating. tandfonline.com

Research has shown that this compound-based supporting electrolytes can be a practical and cost-effective alternative to other salts like ammonium (B1175870) chloride or potassium chloride in acid zinc plating. tandfonline.com The presence of chloride ions also plays a role in anode corrosion, ensuring a consistent supply of metal ions for the plating process. tandfonline.com

Table 1: Role of this compound in Electroplating

Function	Mechanism
Conductivity Enhancement	Dissociates into Na+ and Cl- ions, increasing the solution's ability to conduct electricity. readwithus.org.uk
Supporting Electrolyte	Provides the necessary ionic strength for good solution conductivity and throwing power. tandfonline.com
Anode Corrosion	Chloride ions facilitate the corrosion of the anode, replenishing the metal ions in the bath. tandfonline.com

Textile and Dyeing Industry

The textile industry relies heavily on this compound, particularly in the dyeing processes for cellulosic fibers like cotton. austinpublishinggroup.combitsathy.ac.in Its primary roles are to act as a dye-fixing agent and to promote the absorption of dyes onto the fabric. watertreatmentmagazine.comecochembd.com

This compound acts as an electrolyte in the dye bath, which is essential for the fixation of certain types of dyes, such as reactive and direct dyes. austinpublishinggroup.comecochembd.com In aqueous solutions, both the textile fibers (like cotton) and the dye molecules carry a negative electrical charge. austinpublishinggroup.com This results in a natural repulsion between the dye and the fabric, hindering the dyeing process. austinpublishinggroup.com

The addition of this compound helps to neutralize the negative charge on the surface of the fibers. austinpublishinggroup.com The positively charged sodium ions (Na+) from the salt are attracted to the negatively charged fiber surface, effectively creating a more neutral environment that allows the negatively charged dye anions to approach and bond with the fabric. austinpublishinggroup.com This process is often referred to as "exhausting" the dye from the solution onto the fiber. austinpublishinggroup.combitsathy.ac.in

By overcoming the electrostatic repulsion, this compound significantly promotes the absorption of the dye by the fabric. austinpublishinggroup.comwhiterose.ac.uk The salt increases the affinity of the dye for the textile substrate, encouraging the dye molecules to move from the aqueous solution to the fiber. austinpublishinggroup.comwhiterose.ac.uk Research has demonstrated that adding this compound to a direct dye dyebath encourages dye aggregation, which reduces the solubility of the dye in the water and shifts the equilibrium towards the fiber, thus promoting dye uptake. whiterose.ac.uk The amount of salt required can vary depending on the desired shade intensity and the specific dye used. watertreatmentmagazine.com For instance, achieving darker shades, like black, often necessitates very high concentrations of salt. watertreatmentmagazine.com

Table 2: Influence of NaCl on Dyeing Processes

Process	Mechanism of Action	Outcome
Dye Fixation	Neutralizes the negative charge on textile fibers, reducing electrostatic repulsion with anionic dyes. austinpublishinggroup.com	Enhanced bonding of dye molecules to the fabric. austinpublishinggroup.comecochembd.com
Dye Absorption	Increases the affinity of the dye for the fiber and reduces dye solubility in the bath. austinpublishinggroup.comwhiterose.ac.uk	Greater dye uptake by the fabric, leading to more intense colors. whiterose.ac.uk

Oil and Gas Industry

This compound is a fundamental component in the oil and gas industry, where it is used extensively in drilling and completion fluids. nelcogulf.comgreengoldoman.com These fluids are critical for the safety and efficiency of drilling operations. greengoldoman.com

This compound is added to drilling fluids, often referred to as drilling muds, for several key reasons. nelcogulf.comgreengoldoman.com One of its primary functions is to increase the density of the fluid. nelcogulf.comgreengoldoman.com This increased density helps to control the pressure within the wellbore, preventing blowouts. greengoldoman.com

It also plays a crucial role in shale stabilization. nelcogulf.comgreengoldoman.com When drilling through shale formations, the clay in the shale can swell when it comes into contact with water, leading to an unstable wellbore. greengoldoman.com By adding this compound to the drilling fluid, the salinity of the fluid is increased, which inhibits this swelling and helps maintain the integrity of the wellbore. greengoldoman.comnumberanalytics.com Furthermore, when drilling through salt formations, saturating the drilling fluid with this compound prevents the dissolution of the salt from the formation itself. nelcogulf.com

Completion fluids are used after the drilling phase is complete to prepare the well for production. slb.comnumberanalytics.com Clear brine solutions made with this compound are often used as completion fluids because they are solids-free, which helps to minimize damage to the hydrocarbon-producing formation. slb.comesimtech.com

The density provided by this compound in drilling and completion fluids is essential for maintaining hydrostatic pressure in the well. omanpetroleumandenergyshow.comcrecompany.com This pressure counteracts the pressure from the surrounding rock formations, preventing the uncontrolled release of oil or gas. crecompany.com By adjusting the concentration of this compound, the density of the fluid can be precisely controlled to match the specific pressure requirements of the well. nelcogulf.com This makes this compound a vital tool for ensuring well control and safety during drilling and completion operations. numberanalytics.comcrecompany.com

Table 3: Functions of this compound in the Oil and Gas Industry

Application	Primary Function	Scientific Principle
Drilling Fluids	Increase fluid density. nelcogulf.comgreengoldoman.com	Higher density fluid exerts greater hydrostatic pressure to control formation pressures. crecompany.com
Drilling Fluids	Inhibit shale swelling. nelcogulf.comgreengoldoman.com	Increased salinity of the fluid prevents water absorption and swelling of clays (B1170129) in shale formations. greengoldoman.comnumberanalytics.com
Completion Fluids	Provide a solids-free fluid for wellbore cleanout. slb.comesimtech.com	A clear brine solution minimizes damage to the productive formation. slb.com
Well Pressure Control	Maintain hydrostatic pressure. omanpetroleumandenergyshow.comcrecompany.com	The density of the salt solution counteracts the pressure from the surrounding geological formations. crecompany.com

Other Industrial Uses

Rubber Manufacturing (Buna, Neoprene, White Rubber)

This compound plays a crucial role in the production of certain types of synthetic rubber, including buna, neoprene, and white rubber. wikipedia.orgsosasel.tnatamanchemicals.com In these manufacturing processes, salt brine is utilized to coagulate an emulsified latex. wikipedia.orgatamanchemicals.comvital-minerals.co.uk For instance, in the creation of neoprene and white rubber, a combination of salt brine and sulfuric acid is used to facilitate the coagulation of latex made from chlorinated butadiene. wikipedia.orgatamanchemicals.comvital-minerals.co.uk This process effectively separates the rubber from the latex. bellchem.com The salt acts as an emulsifier, enabling the blending of oils into water, a fundamental step in creating synthetic rubber. bellchem.com

Pulp and Paper Industry

In the pulp and paper industry, this compound is a key chemical, primarily used in the bleaching of wood pulp. atamanchemicals.comvital-minerals.co.ukchemicalsafetyfacts.org It serves as a raw material for the production of sodium chlorate (NaClO₃) and subsequently chlorine dioxide (ClO₂), which are powerful bleaching agents. wikipedia.orgchemtradeasia.comchemanalyst.com The process involves the electrolysis of concentrated this compound solutions to create sodium chlorate. chemanalyst.com This is then reacted with a reducing agent like methanol (B129727) and sulfuric acid to produce chlorine dioxide. wikipedia.org

Chlorine dioxide is an effective, oxygen-based bleaching chemical that helps to break down and remove lignin (B12514952) from the wood pulp. chemtradeasia.comnzic.org.nz Lignin is the polymer that gives paper its brownish tint, and its removal results in a whiter and brighter final product. chemtradeasia.com The use of chlorine dioxide is becoming more widespread due to environmental considerations aimed at reducing or eliminating chlorinated bleaching compounds. atamanchemicals.comvital-minerals.co.uk Sodium hydroxide, another product derived from the electrolysis of this compound, is also used in the bleaching process, particularly in alkaline extraction stages. nzic.org.nzpetronaftco.com

Construction Materials (Concrete Setting Acceleration)

This compound is utilized in the construction industry to accelerate the setting or curing of concrete. wikipedia.orgcstitaniums.com It is particularly useful in applications such as cemented casings for oil and gas wells, where it helps to increase the curing rate. wikipedia.orgatamanchemicals.comvital-minerals.co.uk The addition of this compound to a concrete mix can promote the dissolution of minerals and increase the growth rate of hydration products, which contributes to the acceleration of the setting process. researchgate.net

Research has shown that this compound can significantly accelerate the hydration rate of cement, especially at lower dosages. researchgate.netresearchgate.net Studies have indicated that chloride ions can hasten hydration reactions during the nucleation and crystal growth phases. scielo.br However, the accelerating effect of this compound can diminish as its concentration increases, and at very high dosages, it may even act as a retarder. researchgate.netscielo.br The effectiveness of this compound as a setting accelerator is also influenced by the cation it is associated with. scielo.br While it can be a cost-effective option, its use in reinforced concrete requires caution due to the potential for chloride-induced corrosion of the steel reinforcement. atitus.edu.br

Interactive Data Table: Industrial Applications of this compound

Industry	Application	Function of this compound	Key Compounds Involved
Rubber Manufacturing	Production of Buna, Neoprene, White Rubber	Coagulation of emulsified latex	This compound (NaCl), Sulfuric Acid, Chlorinated Butadiene
Pulp and Paper Industry	Bleaching of wood pulp	Raw material for producing bleaching agents	This compound (NaCl), Sodium Chlorate (NaClO₃), Chlorine Dioxide (ClO₂), Sodium Hydroxide (NaOH)
Construction	Concrete setting acceleration	Accelerates the hydration of cement	This compound (NaCl)

Socioeconomic Dimensions of Sodium Chloride

Global Market Dynamics and Economic Trends

The global sodium chloride market is a critical component of the world economy, with far-reaching influence across various industries. Its market trends are shaped by a combination of factors, including industrial demand, economic growth, and technological advancements.

The global this compound market was valued at approximately USD 18.97 billion in 2023 and is projected to experience steady growth. marketresearchfuture.com Forecasts indicate the market could reach USD 22.79 billion by 2030, with a compound annual growth rate (CAGR) of 4.5%. grandviewresearch.com Other projections suggest the market could grow from USD 19.88 billion in 2024 to USD 25.37 billion by 2032, at a CAGR of 3.09%. marketresearchfuture.com Another analysis estimates the market will reach USD 53.1 billion by 2030, with a CAGR of 4.1% from 2024 to 2030. lucintel.com

The Asia-Pacific region, particularly China and India, dominates the global market, accounting for the largest share of both production and consumption. grandviewresearch.comtransparencymarketresearch.commordorintelligence.com This is largely due to the region's rapid industrialization and the high demand from the chemical and food processing industries. grandviewresearch.comskyquestt.com North America is expected to be the fastest-growing region, driven by high demand for de-icing applications. fortunebusinessinsights.com Europe is also a significant market, with Germany and the UK being key contributors. marketresearchfuture.com

Global this compound Market Size Projections

Year	Market Value (USD Billion)	CAGR	Source
2023	18.97	-	marketresearchfuture.com
2024	19.88	3.09%	marketresearchfuture.com
2030	22.79	4.5%	grandviewresearch.com
2032	25.37	3.09%	marketresearchfuture.com

The this compound market is influenced by a variety of factors that drive, restrain, and create opportunities for growth.

Drivers:

Industrial Demand: The chemical industry is a primary driver, using this compound as a feedstock for producing chlorine, caustic soda, and other chemicals essential for manufacturing plastics, paper, glass, and detergents. grandviewresearch.comtransparencymarketresearch.com

Food Processing and Preservation: The increasing consumption of processed and packaged foods, where salt is a key preservative and flavor enhancer, fuels demand. grandviewresearch.comtransparencymarketresearch.com

De-icing Applications: In colder regions, the demand for this compound for de-icing roads and pavements is a significant market driver. marketresearchfuture.comfortunebusinessinsights.com

Pharmaceutical Applications: The growing healthcare industry relies on high-purity this compound for various applications, including intravenous solutions and dialysis. marketreportsworld.comimarcgroup.comglobenewswire.com

Opportunities:

Emerging Economies: The expansion of road infrastructure and colder winters in emerging markets present growth opportunities for de-icing applications. marketreportsworld.com

Technological Advancements: Innovations in mining, refining, and production processes are enabling more cost-effective and sustainable production, opening up new applications for high-purity salt. grandviewresearch.comimarcgroup.com

Water Treatment: Increasing demand for water treatment solutions, especially in regions facing water scarcity, provides a growing market for this compound. grandviewresearch.com

Restraints:

Environmental Concerns: Stricter environmental regulations related to salt mining, production, and disposal can increase costs and create compliance challenges. lucintel.comimarcgroup.com The environmental impact of salt production, such as land degradation and water salinity, can also be a limiting factor. core.ac.ukthesra.org

Health Concerns: Growing awareness of the health risks associated with high sodium intake can lead to reduced consumption in the food sector.

The this compound supply chain involves extraction, processing, and distribution. The primary sources of this compound are rock salt, seawater, and brine. transparencymarketresearch.commarketreportsworld.com Production methods include conventional mining, solution mining, and solar or artificial evaporation. transparencymarketresearch.comepa.gov

Global production of this compound was estimated at 280 million tonnes in 2020. nih.gov The United States has a significant production capacity, with an estimated 42,000 million kilograms produced in 2019. epa.gov China is the world's leading producer, followed by the U.S. and India. nih.gov

The supply chain can be vulnerable to disruptions from extreme weather events, equipment failures, and logistical challenges. epa.gov However, the widespread availability of salt deposits and the distributed nature of production provide some resilience. epa.gov

The profitability of this compound manufacturing is influenced by several factors, including production costs, energy prices, and market demand. lucintel.comgrandviewresearch.com Price volatility can be a significant challenge, particularly for smaller producers. marketreportsworld.comnih.gov

Energy costs can account for a substantial portion of production expenses, especially in energy-intensive methods like vacuum salt production. marketreportsworld.com Transportation costs are also a major factor, given the bulk nature of the product. grandviewresearch.com

While food-grade this compound is a higher-value product, the industrial-grade segment accounts for a larger volume of sales. grandviewresearch.comnih.gov The demand for high-purity salt in the pharmaceutical and other specialized sectors can command premium prices. marketresearchfuture.com

The global this compound market is consolidated, with a few major players dominating production. mordorintelligence.com These companies often have extensive global operations and a diversified portfolio of salt products.

Leading Producers of this compound:

Akzo Nobel N.V. skyquestt.comfortunebusinessinsights.commarketresearchfuture.com

Cargill, Inc. mordorintelligence.comskyquestt.comfortunebusinessinsights.commarketresearchfuture.commordorintelligence.com

China National Salt Industry Corporation (CNSIC) skyquestt.comresearchnester.com

Compass Minerals International, Inc. skyquestt.commordorintelligence.com

INEOS Group Holdings S.A. mordorintelligence.comskyquestt.comfortunebusinessinsights.commordorintelligence.com

K+S Aktiengesellschaft skyquestt.commarketreportsworld.commarketresearchfuture.commordorintelligence.com

Morton Salt, Inc. skyquestt.commarketresearchfuture.com

Nouryon mordorintelligence.comfortunebusinessinsights.commarketresearchfuture.commordorintelligence.com

Tata Chemicals Ltd. mordorintelligence.comskyquestt.comfortunebusinessinsights.commordorintelligence.com

Wacker Chemie AG mordorintelligence.comfortunebusinessinsights.commordorintelligence.com

These industry leaders often engage in strategic initiatives such as mergers, acquisitions, and expansions to strengthen their market position. marketresearchfuture.comimarcgroup.com

Diversification and vertical integration are key strategies employed by leading this compound producers to enhance profitability and market stability. marketresearchfuture.comfuturemarketinsights.com

Diversification:

Product Diversification: Companies are expanding their product lines beyond traditional rock salt to include solar salt, vacuum salt, and high-purity grades for specialized applications like pharmaceuticals. marketresearchfuture.com This allows them to cater to a wider range of customers and mitigate risks associated with a single product category.

Geographic Diversification: Establishing production facilities and distribution networks in emerging markets, particularly in the Asia-Pacific region, is a common strategy to capitalize on growing demand. marketresearchfuture.com

Vertical Integration:

Forward and Backward Integration: Many companies are vertically integrated, controlling various stages of the value chain from mining and extraction to processing and distribution. marketresearchfuture.comscirp.orgresearchgate.net This provides greater control over costs, quality, and supply chain efficiency.

Strategic Alliances: In addition to full integration, companies may form strategic alliances and partnerships to complement their operations and strengthen their market position. ua.es

These strategies enable companies to navigate the complexities of the global market, manage risks, and maintain a competitive edge. futuremarketinsights.comjotmi.org

Societal Impact of this compound Use

Socioeconomic Disparities in Salt Intake

International evidence indicates that individuals from lower socioeconomic positions (SEP) tend to consume more salt than those from higher SEPs. researchgate.net This disparity in salt intake is a significant contributor to health inequalities, as excessive sodium consumption is a major risk factor for several noncommunicable diseases. researchgate.netoup.com

Research across various countries has established a clear link between lower levels of education and income and higher this compound intake. nih.govmdpi.com A systematic review of 51 studies in high-income countries revealed that 67% of urine-based estimates showed higher sodium intake in people of low socioeconomic status. nih.gov On average, individuals of low socioeconomic status consumed about 500 milligrams more sodium per day than those of high socioeconomic status. nih.gov

Studies have consistently demonstrated an inverse relationship between socioeconomic status and salt consumption. For instance, a study of Japanese workers found that both fewer years of education and lower household income were significantly associated with higher salt intake. nih.govmdpi.com Similarly, in the United Kingdom, individuals with the lowest educational attainment had a 5.7% higher dietary sodium intake than those with the highest qualifications. bmj.com Research in the United States on predominantly low-income Black and White Americans also showed that populations with less educational attainment and lower annual household income had higher sodium intake, regardless of race. wce2024.org People who are food insecure are more likely to add salt to their foods and consume fried foods regularly compared to those with higher incomes. cspinet.org

This association is often attributed to the fact that individuals from socioeconomically disadvantaged backgrounds may be less likely to purchase low-salt foods or actively engage in restricting their salt intake. researchgate.net Processed and restaurant foods, which are major sources of dietary sodium, constitute a significant portion of the diet in many high-income and, increasingly, in low- and middle-income countries. cspinet.orgwho.int

Dietary Sodium Intake by Socioeconomic Factors

Data from a study of predominantly low-income Black and White Americans, showing mean sodium intake (mg/day) ± standard deviation.

Socioeconomic Factor	Category	Black Americans (N=46,185)	White Americans (N=18,144)
Education	Less than 9 years of schooling	4,273 ± 2,500	4,062 ± 2,259
High school dropouts	4,653 ± 2,757	4,184 ± 2,366
Completed high school	4,603 ± 2,703	4,157 ± 2,339
Vocational or technical training	4,417 ± 2,514	3,835 ± 2,066
Some college or junior college	4,476 ± 2,505	3,939 ± 2,092
Graduated from college	4,206 ± 2,433	3,788 ± 1,886
Graduate school: master's degree	3,801 ± 2,047	3,499 ± 1,653
Beyond a master's degree	3,759 ± 2,310	3,563 ± 1,542
Annual Household Income	< $15,000	4,593 ± 2,695	4,145 ± 2,314
≥ $15,000 to < $25,000	4,486 ± 2,594	4,129 ± 2,266
≥ $25,000 to < $50,000	4,278 ± 2,409	3,848 ± 2,058
≥ $50,000	3,999 ± 2,314	3,471 ± 1,627

Source: Adapted from research on Black and White Americans. wce2024.org

The socioeconomic disparities in this compound intake directly contribute to health inequalities by influencing the disproportionate burden of noncommunicable diseases (NCDs) among disadvantaged groups. nih.gov Excessive sodium intake is a well-established cause of raised blood pressure, which increases the risk of cardiovascular diseases, gastric cancer, obesity, and kidney disease. who.int Globally, an estimated 1.89 million deaths each year are associated with consuming too much sodium. who.int

NCDs, such as cardiovascular disease, cancers, and chronic respiratory diseases, account for 60% of global deaths. whpa.org The higher consumption of sodium in lower socioeconomic groups is a key factor that may partly explain the increased rates of high blood pressure and the significantly higher cardiovascular disease burden observed in these populations. nih.gov Individuals with lower socioeconomic status not only have higher salt intake but also face a higher risk of developing hypertension. nih.govmdpi.com This creates a cycle where dietary patterns dictated by socioeconomic factors lead to a higher prevalence of NCDs, thereby widening health inequalities. oup.comnih.gov

Addressing these disparities is crucial for public health. Strategies such as mandatory sodium reformulation of processed foods have been suggested as they could lead to larger disease reductions in the most deprived groups, thus helping to narrow health inequalities. nih.gov

Socio-economic Impacts of Salt Production on Local Communities

While this compound is an essential commodity, its production can have significant and often detrimental socioeconomic impacts on communities located near production sites, such as salterns or salt mines. core.ac.ukthesra.org These impacts range from agricultural losses to damage to infrastructure and personal property. core.ac.ukweebly.com

Salt production and soil salinity pose a major threat to agriculture in surrounding areas. weebly.comaudit.wa.gov.au Salinity can lead to the loss of productive land, reduced crop yields, and increased costs for landowners trying to protect their land. weebly.com In some regions, the economic cost of lost agricultural production due to salinity is substantial, estimated at $519 million annually in the agricultural regions of Western Australia alone. audit.wa.gov.au

The intrusion of salt into agricultural land affects crop growth by causing dehydration in plants as water flows from the roots back into the highly saline soil. www.qld.gov.au This can interfere with nitrogen uptake, reduce growth, and inhibit plant reproduction, leading to yield decline or plant death. www.qld.gov.au In some coastal farming communities, saltwater intrusion renders fields unable to grow conventional crops like soybeans, corn, and wheat. eesi.org A study in a coastal union of Bangladesh found that salinity was responsible for 45% of the damage across various sectors, with the agricultural sector being severely affected. journalbinet.com A survey conducted near the Kinniya saltern in Sri Lanka revealed that 95% of respondents reported short-term crop loss and 5% reported long-term crop loss due to the saltern's operations. core.ac.uk

The impacts of salt production extend beyond agriculture to the built environment. Salinity causes significant damage to public and private infrastructure, including roads, buildings, and railway lines. weebly.comaudit.wa.gov.au Salt-laden water can be drawn up into building materials like brick, stone, and cement, where the growth of salt crystals can cause deterioration, leading to crumbling bricks and flaking cement. weebly.com This damage results in increased maintenance costs and can reduce the lifespan of assets; for example, some local governments estimate that salinity can halve the life of roads. audit.wa.gov.auwww.qld.gov.au

Local communities near salt production facilities often experience direct damage to their homes and personal belongings. core.ac.uk In the vicinity of the Kinniya saltern, a study found that a significant percentage of households reported corrosion of household equipment (57%), damage to house walls (40%), and damage to wall paint (44%). core.ac.uk The saline environment also leads to the corrosion of metal items like fence wire and vehicles. core.ac.uk These damages create a financial burden on households, which have to bear the costs of repairs and replacements for plumbing, hot water services, and other equipment. weebly.com

Socioeconomic Impacts of a Saltern on the Local Community

Percentage of 100 surveyed households near the Kinniya saltern reporting various impacts.

Impact Category	Specific Impact	Respondents Reporting Impact (%)
Agricultural Impacts	Short-term crop loss	95%
Long-term crop loss	5%
Damage to Buildings & Household Items	Corrosion of household equipment	57%
Damage to house walls	40%
Damage to wall paint of houses	44%
Damage to roofing wood	15%

Source: Adapted from a study on the Kinniya saltern. core.ac.uk

Regulatory Aspects and Policy Implications

The regulation of this compound spans multiple sectors, reflecting its widespread use and potential impacts on human health and the environment. Governments and international bodies have established a range of policies to manage its consumption in food, its release into the environment, and its use in pharmaceutical applications.

Food Quality and Safety Regulations (e.g., salt content in food)

Regulations concerning the salt content in food are primarily aimed at protecting public health by reducing the risk of cardiovascular diseases associated with high sodium intake. ahajournals.orgupenn.edu These regulations vary significantly across countries in their scope and stringency.

Many jurisdictions have implemented mandatory labeling of sodium content on packaged foods, allowing consumers to make informed choices. For example, in the United States, the Food and Drug Administration (FDA) mandates the inclusion of sodium in the Nutrition Facts panel. nih.gov Similarly, the European Union's Regulation on food information to consumers requires a mandatory nutrition declaration for salt. europa.eu

Some countries have gone further by setting maximum permissible levels of sodium in certain food categories. For instance, Belgium has set a maximum level of 2% salt on the dry matter of bread, while Portugal and Croatia have a limit of 1.4 g of salt per 100 g of bread. europa.eu Argentina has also legislated mandatory maximum sodium levels for a range of products including meats, breads, and soups. europa.eu

The Codex Alimentarius Commission, an international food standards body, has established a standard for food-grade salt, specifying that the this compound content shall not be less than 97% on a dry matter basis, exclusive of additives. fao.org This standard also provides for the use of salt as a carrier for food additives and nutrients. fao.org

The table below illustrates some examples of international regulations on salt content in food.

Country/Region	Regulation	Reference
United States	Mandatory sodium declaration on Nutrition Facts panel.	nih.gov
European Union	Mandatory nutrition declaration for salt.	europa.eu
Belgium	Maximum 2% salt on dry matter of bread.	europa.eu
Portugal	Maximum 1.4 g salt/100 g of bread.	europa.eu
Croatia	Maximum 1.4 g salt/100 g of bread.	europa.eu
Argentina	Mandatory maximum sodium levels in various food products.	europa.eu

Environmental Regulations for Chloride Discharge

Environmental regulations for chloride discharge are in place to mitigate the adverse effects of increased salinity on freshwater ecosystems. gov.bc.caresearchgate.net The primary sources of chloride pollution include industrial effluents, sewage, and runoff from road salt. gov.bc.ca

In the United States, the Environmental Protection Agency (EPA) has set a secondary maximum contaminant level (SMCL) for chloride in drinking water at 250 mg/L to address taste and odor issues. waterandwastewater.com However, specific discharge limits for wastewater can vary by state and depend on the designated use of the receiving water body. waterandwastewater.com For instance, Minnesota and Wisconsin have implemented measures to regulate chloride in surface waters and may require communities to develop plans for chloride reduction. sehinc.com

Canada has established a short-term threshold for chloride for the protection of aquatic life at 640 mg/L and a long-term threshold of 120 mg/L. nih.gov These guidelines are based on toxicity studies on various aquatic organisms. nih.gov

Industries that are major contributors to chloride discharge, such as chemical manufacturing, food processing, and textile industries, are often subject to specific regulations. waterandwastewater.com The EPA's Effluent Guidelines cover discharges from the inorganic chemicals manufacturing sector, which includes chlorine production. epa.gov

The following table provides a summary of some environmental regulations for chloride.

Jurisdiction	Regulation	Guideline Value	Reference
United States (EPA)	Secondary Maximum Contaminant Level (Drinking Water)	250 mg/L	waterandwastewater.com
Canada	Short-term Guideline for Aquatic Life	640 mg/L	nih.gov
Canada	Long-term Guideline for Aquatic Life	120 mg/L	nih.gov

Pharmaceutical Compounding Regulations

The use of this compound in pharmaceutical compounding is subject to stringent regulations to ensure the safety and sterility of parenteral preparations. These regulations are established by pharmacopeias and national regulatory bodies.

In the United States, the United States Pharmacopeia (USP) provides standards for compounding sterile preparations, including those containing this compound. ashp.orgashp.org USP Chapter <797> outlines requirements for the preparation, storage, and handling of compounded sterile preparations (CSPs) to minimize the risk of microbial contamination. bd.com this compound injection, a 0.9% solution, is a common vehicle for sterile preparations and must be sterilized and packaged in single-dose containers no larger than 1,000 mL. ashp.org Bacteriostatic this compound injection, which contains a bacteriostatic agent, is available in containers no larger than 30 mL. ashp.org

The Drug Quality and Security Act (DQSA) in the U.S. further regulates the oversight of compounding human drugs. ashp.org During public health emergencies, the FDA may issue temporary policies for compounding certain parenteral drug products, including this compound 0.9% IV solution. fda.gov

The British Pharmacopoeia also provides detailed monographs for this compound and its various pharmaceutical preparations, outlining standards for purity, identification, and assay. upertis.ac.id These standards are crucial for ensuring the quality and consistency of compounded medications.

National Salt Reduction Programs and their Effectiveness

In response to the global burden of non-communicable diseases, numerous countries have implemented national salt reduction programs. plos.org These programs are considered a "best buy" in public health, offering a highly cost-effective way to prevent cardiovascular diseases. resolvetosavelives.org The World Health Organization (WHO) has set a global target to reduce population salt intake by 30% by 2025. paho.org

The effectiveness of these programs varies, with comprehensive, multi-component strategies generally achieving the most significant reductions in salt consumption. ahajournals.orgplos.org For example, the United Kingdom's salt reduction strategy, which began in 2003, resulted in a 15% decline in sodium intake over seven years and is estimated to have prevented thousands of deaths from heart disease and stroke annually. upenn.edubmj.com Similarly, Finland and Japan have seen substantial reductions in salt intake through long-term, multifaceted efforts. ahajournals.org

A systematic review of salt reduction initiatives found that 75 countries had a national strategy in place, a significant increase from 32 countries in 2010. plos.org These strategies often include a combination of consumer education, food product reformulation, and front-of-pack labeling. plos.org

The table below summarizes the reported effectiveness of some national salt reduction programs.

Country	Reported Reduction in Salt Intake	Key Program Components	Reference
United Kingdom	1.4 g/day (2003-2011)	Voluntary reformulation, public awareness campaigns, front-of-pack labeling.	bmj.comactiononsalt.org.uk
Finland	3 g/day	Warning labels, reformulation, public awareness campaigns.	ahajournals.orgresolvetosavelives.org
Japan	4 g/day	Government-led initiatives, public education.	ahajournals.org
Turkey	3 g/day	Comprehensive multi-component strategy.	plos.org

Public awareness campaigns and the reformulation of food products are two key pillars of most national salt reduction strategies. paho.orgpaho.org

Awareness campaigns aim to educate the public about the health risks of high salt intake and provide practical advice on how to reduce consumption. actiononsalt.org.uk These campaigns often use mass media to reach a wide audience. paho.org For example, the UK's "Sid the Slug" campaign effectively raised awareness about the dangers of excessive salt. actiononsalt.org.uk While awareness campaigns can be effective in increasing knowledge, their impact on behavior change can be transient if not supported by other interventions. actiononsalt.org.uk

Product reformulation involves working with the food industry to gradually reduce the amount of sodium in processed foods. upenn.eduwho.int This approach is often voluntary, with governments setting targets for industry to meet. bmj.com The UK's voluntary salt reduction program has been cited as a successful example of this approach. bmj.com In some cases, mandatory reformulation has been implemented, which can lead to more consistent and widespread reductions in sodium levels. ahajournals.org

The success of reformulation efforts depends on the food industry's commitment and the ability to maintain product taste and safety with lower sodium levels. upenn.eduwho.int

Public health interventions to reduce dietary sodium can be broadly categorized as "upstream" or "downstream." oup.com

Upstream interventions are structural and target the food environment at a population level. oup.com These include policies such as mandatory reformulation of processed foods, taxes on high-salt products, and setting maximum sodium limits for certain food categories. ahajournals.orgnih.gov Research suggests that upstream interventions are generally more effective and equitable in reducing population-wide salt intake. plos.orgoup.com

Downstream interventions focus on individual behavior change through education, counseling, and awareness campaigns. oup.com While these interventions can be beneficial for motivated individuals, they tend to be less effective at the population level and may even widen health inequalities. oup.comnih.gov

A systematic review of salt reduction policies concluded that comprehensive strategies combining both upstream and downstream approaches achieve the greatest reductions in salt consumption. ahajournals.orgoup.com This "effectiveness hierarchy," which prioritizes upstream policies, is increasingly being recognized as a key principle for successful non-communicable disease prevention strategies. plos.orgnih.gov

Future Research Directions and Emerging Areas in Sodium Chloride Studies

Advanced Materials Science and Engineering with Sodium Chloride

This compound is emerging as a critical component in the advancement of materials for electrochemical energy technologies. researchgate.net Its inherent properties, such as high thermal and chemical stability, non-toxicity, and safety, position it as a promising material for various applications in this field. rsc.org

The high ionic conductivity of aqueous this compound solutions makes them a cost-effective and robust electrolyte for various electrochemical devices. researchgate.netrsc.org Research is actively exploring the use of NaCl-based electrolytes, including aqueous and gel forms, in a range of energy technologies. rsc.org

This compound is being investigated as a component in electrolytes for supercapacitors and batteries. researchgate.net In supercapacitors, NaCl can be part of eco-friendly deep eutectic solvent (DES) electrolytes, offering a sustainable alternative to conventional electrolytes. rsc.org For instance, a DES composed of this compound and glycerol (B35011) has been shown to be a viable electrolyte for high-voltage electrochemical double-layer capacitors. rsc.org

In the realm of batteries, particularly metal-air batteries, NaCl is a key area of study. rsc.org Seawater, with its high NaCl content, is considered a potential electrolyte for metal-air batteries, offering advantages in terms of cost and safety. oaepublish.com However, the presence of chloride ions can also present challenges, such as poisoning of the electrocatalyst, which is an active area of research. oaepublish.com Studies have also explored mixed electrolytes of sodium hydroxide (B78521) and this compound in aluminum-air batteries, demonstrating that such mixtures can significantly reduce the self-corrosion of the aluminum anode and increase the battery's energy density. tci-thaijo.org For example, a study on an Al-air battery using a 3.5% NaCl solution as the electrolyte, mimicking seawater, showed enhanced performance when the aluminum anode was coated with zinc. mdpi.com

Battery Type	Electrolyte Component	Observed Effect	Citation
Aluminum-Air Battery	Mixed NaOH and NaCl	Decreased self-corrosion of Al anode, increased energy density	tci-thaijo.org
Seawater Metal-Air Battery	NaCl (in seawater)	High ionic conductivity, potential for low-cost and safe batteries	oaepublish.com
Zinc-Air Battery	Aqueous chloride-based	Development of bifunctional air electrodes	cicenergigune.com
Sodium-Metal Chloride Battery	NaAlCl4	Secondary electrolyte in high-temperature batteries	mdpi.com
Rechargeable Sodium Battery	NaBr:NaCl based positive electrode	Exhibited a rechargeable capacity of 185 mAh/g	google.com

In the context of Solid Oxide Fuel Cells (SOFCs), the impact of this compound is a critical area of investigation, especially for potential off-shore applications where salt contamination from the marine environment is a concern. researchgate.net Research has shown that the presence of NaCl in the air supplied to the cathode can lead to performance degradation. atlantis-press.comatlantis-press.com Studies on La0.6Sr0.4Co0.2Fe0.8O3 (LSCF) cathodes revealed that while low concentrations of NaCl (30 ppm) at 800°C caused negligible degradation over 100 hours, higher concentrations led to a more obvious decline in performance. atlantis-press.com The degradation is often attributed to changes in the composition of the cathode material. scientific.net Interestingly, the poisoning effect of NaCl on LSCF cathodes appears to increase as the operating temperature decreases. atlantis-press.com

Conversely, composite electrolytes incorporating NaCl are being explored to enhance the performance of SOFCs at intermediate temperatures. One study prepared a BaCe0.9Tm0.1O3-α-KCl-NaCl composite electrolyte, which exhibited a high power density and conductivity at 700°C, suggesting that the molten salts play a role in creating efficient conduction paths for carrier ions. electrochemsci.org

This compound plays a significant role in the electrolysis of water, particularly brine, for hydrogen production. iarjset.com The addition of NaCl to water increases the solution's conductivity due to the presence of Na+ and Cl- ions, which facilitates the decomposition of water into hydrogen and oxygen at a faster rate. researchgate.net However, the electrolysis of a NaCl solution can lead to the production of chlorine gas at the anode, which is a competing reaction to oxygen evolution. iarjset.comwikipedia.org

Recent advancements are focused on overcoming this challenge to enable direct seawater electrolysis for green hydrogen production without the need for energy-intensive desalination. youtube.com These technologies often involve the use of advanced membrane technology and nanostructured catalysts that can selectively prevent chloride ions from interfering with the electrolysis process. youtube.com For example, some systems use a semi-permeable membrane in a process similar to reverse osmosis to filter out chloride ions before electrolysis. azocleantech.com

Electrolysis Method	Role of NaCl	Key Research Finding	Citation
Brine Electrolysis	Electrolyte	Increases conductivity for faster hydrogen production	researchgate.net
Seawater Electrolysis	Component of seawater	Development of selective membranes and catalysts to prevent chlorine gas formation	youtube.com

This compound is increasingly being utilized as a template to control the microstructure of electrode materials for energy storage devices. rsc.org This templating approach is valued for its simplicity, low cost, and the ease with which the NaCl template can be removed by dissolving it in water. nih.govcsic.es

The NaCl template method, often assisted by techniques like freezing and gel technologies, is a versatile strategy for creating porous electrode materials with well-defined structures. rsc.org This method allows for the synthesis of materials with interconnected pores, which can improve electrolyte penetration and ion diffusion pathways, ultimately enhancing the electrochemical performance of batteries and supercapacitors. researchgate.net

For instance, a NaCl template-assisted freeze-drying strategy has been used to produce 3D porous carbon-encapsulated V2O3 composites for lithium-ion battery anodes, which demonstrated significantly enhanced rate performance and long-term cycling stability. researchgate.net In another application, sacrificial NaCl was added to a silicon-based electrode to control its porosity, leading to enhanced material loading and stable cycling performance. osti.govosti.govacs.orglbl.gov The use of NaCl as a template is a green and effective method for synthesizing high-performance electrode materials. csic.es

Furthermore, the combination of NaCl with freezing and thawing techniques has been studied to influence the freeze concentration of various food components, demonstrating the broader applicability of these principles. researchgate.net The presence of salt can also affect the freeze-thaw stability of emulsion gels, with higher salt concentrations helping to maintain the gel-like structure. nih.gov

Microstructure Regulation of Electrode Materials using NaCl

NaCl-Based Molten Salt Methods (Electrolysis, Eutectic Point Theory)

The unique physicochemical properties of this compound (NaCl), especially in its molten state, have positioned it as a significant area of research in electrochemical energy technologies. researchgate.netresearchgate.net Molten chloride salts, such as mixtures containing NaCl, are promising materials for thermal energy storage (TES) and as heat transfer fluids (HTFs) in next-generation concentrated solar power (CSP) plants. engineering.org.cnfrontiersin.org These applications are driven by the high thermal stability (above 800°C) and low cost of chloride mixtures compared to currently used nitrate (B79036) salts. engineering.org.cn

A key area of investigation is the use of NaCl-based molten salts in electrolysis. The production of sodium metal, an important element for various industries, involves the electrolysis of molten this compound in a Downs cell. coherentmarketinsights.com Current research focuses on making this energy-intensive process more sustainable by reducing energy consumption and incorporating renewable energy sources. coherentmarketinsights.com

Furthermore, the eutectic point theory is central to the development of molten salt mixtures for high-temperature applications. researchgate.netrsc.org A eutectic mixture is a combination of substances that melts and solidifies at a single temperature that is lower than the melting points of the individual components. Research on the ternary MgCl₂–KCl–NaCl salt mixture, for instance, aims to identify the precise eutectic composition to achieve the lowest possible melting temperature, which is crucial for efficient operation in CSP systems. frontiersin.orgdlr.de This allows for a wider operating temperature range and reduces the risk of the salt freezing. researchgate.net The development of these advanced molten salt technologies is critical for improving the efficiency and cost-effectiveness of future energy systems, including CSP and molten salt reactors (MSRs). engineering.org.cnfrontiersin.orgmdpi.com

NaCl-Based Interface Regulation Technology

Recent studies have highlighted the potential of this compound in interface regulation, particularly in the field of electrochemical energy. researchgate.netrsc.org The principle involves using NaCl to modify the interface between different layers within an electrochemical device, such as a battery or solar cell, to enhance performance.

The application of NaCl-based interface regulation is a promising strategy for developing more efficient and stable electrochemical energy devices. researchgate.netrsc.org Future research in this area will likely explore the use of NaCl and other alkali metal halides to tailor the interfacial properties in a variety of energy storage and conversion systems. researchgate.net

Sustainable Production and Utilization of this compound

The growing global demand for this compound necessitates the development of more sustainable production and utilization practices to minimize environmental impact. coherentmarketinsights.comseasaltsuperstore.com

Efficient Mining and Refining Processes

Traditional salt production methods include rock salt mining, solar evaporation, and solution mining. seasaltsuperstore.com While essential, these methods can have significant environmental consequences, including habitat disruption and water contamination. seasaltsuperstore.com Research and technological innovation are focused on improving the efficiency and sustainability of these processes.

One area of advancement is the use of geomembrane (GM)-based techniques in solar salt production. This method has been shown to increase salt yield and purity, with one study noting a 12–15% enhancement in purity and a 15-20% reduction in production costs. ijsrem.com The geomembrane lining prevents brine leakage and optimizes the use of solar energy during crystallization. ijsrem.com

In solution mining, where water is pumped underground to dissolve salt deposits, implementing closed-loop systems can prevent the contamination of freshwater resources by ensuring the brine is reinjected or reused in the process. seasaltsuperstore.com For solar evaporation, efficient water management is key to minimizing the impact on local ecosystems. seasaltsuperstore.com Additionally, some salt producers are exploring innovative methods like combining organic techniques with aquaculture systems to create more sustainable operations. researchgate.net

Minimizing Environmental Footprint of Production

The environmental footprint of salt production extends beyond the immediate mining or evaporation site. Energy consumption, transportation, and waste generation are all significant factors. ecomatters.nlselectsalt.com

A major focus for reducing the environmental impact is the transition to renewable energy sources, such as solar and wind power, for mining operations and processing plants. seasaltsuperstore.comfastercapital.com This shift can significantly lower the carbon footprint associated with the energy-intensive aspects of salt production. coherentmarketinsights.com

The disposal of brine, a high-salinity byproduct of desalination and some mining operations, poses a significant environmental risk to marine ecosystems. dialogue.earthresearchgate.net Elevated salinity and the presence of chemicals can harm marine life. dialogue.earth Research is exploring methods to reduce the volume of brine produced and to treat it before discharge. scirp.org

Circular Economy Approaches for this compound

Circular economy principles offer a promising framework for the sustainable management of this compound, focusing on reusing and recycling salt and brine waste streams. europa.euzerobrine.eu

Numerous industrial processes generate large volumes of wastewater with high salt concentrations. chemistryviews.org Instead of being discharged, this brine can be treated to recover valuable resources. Projects like "ZERO BRINE" are developing technologies to recover this compound, magnesium, fresh water, and other minerals from industrial brine. europa.euzerobrine.eu The recovered salt can then be reused in industrial processes, such as the production of chlorine and caustic soda through electrolysis. chemistryviews.orgcefic.org

For example, Covestro, a materials manufacturing company, has implemented a process to recycle salt-laden wastewater from plastics production. cefic.org This closed-loop system reduces the need for virgin salt, conserves water, and minimizes the discharge of salt into the environment. cefic.orgsitra.fi The technology involves advanced purification techniques to remove impurities before the recycled salt is used in chlor-alkali electrolysis. cefic.org

The valorization of brine from desalination plants is another key area of the circular economy. smartwatermagazine.com Instead of being treated as waste, the brine can be a source of industrial chemicals like sodium hydroxide and hydrochloric acid, which can be used within the desalination facility itself or sold. mit.edusamcotech.com This approach not only reduces the environmental impact of brine disposal but also creates new economic opportunities. smartwatermagazine.com

Table 1: Examples of Circular Economy Initiatives for this compound

Initiative/Project	Industry	Recovered Products	Key Technology/Approach	Anticipated Benefits
ZERO BRINE	Chemical, Mining, Textiles	This compound, Magnesium, Calcium, Sulphates, Water	Combination of existing and innovative recovery technologies	Reduced brine disposal, resource recovery, lower GHG emissions. europa.euzerobrine.eu
Covestro "Re-Salt"	Plastics Manufacturing	This compound, Demineralized water	Adsorptive and electrochemical processes, activated carbon filtration	Reduced need for virgin salt, water conservation, closed material loop. chemistryviews.orgcefic.org
MIT Brine Valorization	Desalination	Sodium hydroxide, Hydrochloric acid	Nanofiltration, Electrodialysis	Reduced environmental impact of brine, creation of valuable chemicals. mit.edu
Myande Waste Salt Recovery	Chemical, Pharma, Mining	Reusable salts, High-purity distillate	Evaporation and Crystallization technologies	Up to 95% waste salt recovery, reduced need for fresh raw materials. myandegroup.com

Interdisciplinary Research on Environmental Adaptation and Resilience

High soil salinity is a major threat to agriculture, particularly in arid and semi-arid regions, as it inhibits plant growth and reduces crop yields. nih.govmdpi.com Interdisciplinary research is crucial for understanding and addressing the challenges posed by soil salinization and for developing resilient agricultural systems.

This research involves plant scientists, soil scientists, and climatologists working together to understand the complex interactions between salinity, plant physiology, and environmental factors. plant-ditech.com A key focus is on identifying and developing salt-tolerant crop varieties. nih.gov Plants have evolved mechanisms to cope with salt stress, such as limiting the entry of salt through their roots or controlling its distribution within the plant. nih.gov By studying these mechanisms, researchers can breed crops with enhanced salt tolerance. nih.gov For example, screening existing varieties of crops like potatoes has identified some that are significantly more tolerant to saline conditions than others. europa.eu

Beyond plant breeding, research also explores management practices to mitigate the effects of salinity. "Biosaline agriculture" is an approach that involves cultivating salt-tolerant plants (halophytes) on salt-affected lands. researchgate.net These plants can help in the reclamation of saline soils by improving soil fertility and reducing salt levels, which can eventually allow for the cultivation of conventional crops. researchgate.net

The connection between soil salinity and climate change adds another layer of complexity. plant-ditech.com Changes in weather patterns can exacerbate salinization, making it essential to develop adaptive strategies. europa.eu This includes raising awareness among farmers and policymakers about the linkages between these environmental challenges to foster informed decision-making. plant-ditech.com The ultimate goal of this interdisciplinary research is to ensure food security and maintain ecosystem health in the face of increasing environmental pressures. nih.gov

Long-term Ecological Impacts of Salinization

The increasing concentration of this compound in terrestrial and aquatic environments, a phenomenon known as salinization, presents a significant and escalating threat to ecosystems globally. eos.orgeos.com Long-term research is crucial to fully comprehend the cascading effects of this widespread environmental change.

Freshwater salinization, driven by factors like road salt runoff, agricultural irrigation, and wastewater discharge, poses a severe threat to aquatic life. pnas.orgcsic.es It can lead to a decline in freshwater biodiversity, as many species are not adapted to high salt concentrations. eos.comlimnetica.net The ecological health of streams and estuaries is compromised as salt interacts with the local biota. www.qld.gov.au Increased salinity can also alter nutrient and organic matter cycling, mobilize contaminants like heavy metals, and in coastal areas, contribute to issues like saltwater intrusion into freshwater systems. limnetica.netusgs.gov Long-term studies have shown that even gradual increases in salinity can shift the composition of aquatic communities, favoring salt-tolerant and often invasive species. pnas.orgusgs.gov

Key Research Findings on Ecological Impacts of Salinization:

Ecological System	Key Long-Term Impacts of Increased this compound	Research Focus
Terrestrial/Soil	Reduced crop productivity, land degradation, desertification, altered nutrient cycles, decreased biodiversity. eos.orgfrontiersin.orgmdpi.com	Monitoring changes in soil structure, fertility, and microbial communities. eos.orgmdpi.com
Freshwater	Loss of biodiversity, lethal and sublethal effects on aquatic organisms, mobilization of contaminants, alteration of nutrient cycling. limnetica.netusgs.gov	Investigating shifts in community structure and the impact on ecosystem services like drinking water quality. pnas.orgusgs.gov
Coastal Ecosystems	Saltwater intrusion, changes in coastal carbon sequestration, loss of plant communities that stabilize coastlines. usgs.gov	Understanding the effects on the health and resilience of coastal wetlands and deltas. usgs.gov

Adaptive Responses of Organisms to Increased Salinity

In response to the selective pressures of increased environmental salinity, many organisms have evolved a range of adaptive strategies at the physiological, behavioral, and molecular levels. mdpi.compreprints.org These adaptations are critical for survival in environments with fluctuating or consistently high salt concentrations.

Physiological Adaptations:

Organisms have developed various physiological mechanisms to cope with high salinity. A primary strategy is osmoregulation, the process of maintaining a stable internal balance of water and salts. tutorchase.com

In Plants: Halophytes (salt-tolerant plants) employ several strategies. They can compartmentalize toxic ions like Na+ and Cl- into vacuoles, away from sensitive metabolic processes in the cytoplasm. ekb.eg They also synthesize and accumulate compatible solutes, such as proline and glycine (B1666218) betaine, to maintain osmotic balance without interfering with cellular functions. ekb.egfrontiersin.org Some plants have evolved specific anatomical features like salt glands to excrete excess salt, or have altered leaf anatomy, such as increased succulence, to dilute internal salt concentrations. frontiersin.orgmdpi.commdpi.com

In Animals: Aquatic animals exhibit diverse osmoregulatory adaptations. Marine fish, for instance, drink seawater and actively excrete excess salts through specialized cells in their gills and kidneys. tutorchase.com Some species can undergo metabolic reprogramming to better handle prolonged exposure to high salinity. preprints.org In amphibians, some populations exposed to chronic salinity have shown adaptive responses such as laying more eggs and having higher hatching success and tadpole survival rates in saline conditions compared to populations from freshwater environments. nih.gov

Behavioral Adaptations:

Behavioral responses often provide the first line of defense against salinity stress, allowing mobile organisms to avoid unfavorable conditions.

Many aquatic species, including crabs and shrimp, will actively move to areas with lower salinity to minimize osmoregulatory stress. mdpi.comtutorchase.comsciencelearn.org.nz

Intertidal organisms like oysters and clams can close their shells during low tides when they might be exposed to rapid changes in salinity from freshwater runoff, switching to anaerobic respiration until high tide returns with higher salinity water. noaa.gov

Some organisms seek shelter in burrows or under rocks during low tide to avoid desiccation and extreme salinity changes. sciencelearn.org.nzfiveable.me

Table of Adaptive Strategies to Salinity:

Adaptation Type	Mechanism	Examples
Physiological	Osmoregulation, ion compartmentalization, synthesis of compatible solutes, salt excretion through glands. tutorchase.comekb.egmdpi.com	Halophytes storing salt in vacuoles, marine fish excreting salt via gills. tutorchase.comekb.eg
Behavioral	Habitat selection, migration, shell closing, seeking micro-refuges. mdpi.comnoaa.govfiveable.me	Crabs moving to less saline water, oysters closing shells. tutorchase.comnoaa.gov
Molecular	Changes in gene expression, activation of stress-signaling pathways, epigenetic modifications. mdpi.comekb.eg	Activation of genes for ion transporters and antioxidant enzymes. ekb.egmdpi.com

Novel Applications and Technological Advancements

Advanced Water Treatment Solutions

This compound is a key component in several advanced water treatment technologies, primarily for water softening and desalination.

Ion Exchange: In water softening systems, this compound is used to regenerate ion exchange resins. These systems work by passing hard water, which contains high levels of calcium and magnesium ions, through a resin bed. The resin captures these hardness ions and releases sodium ions in their place. roagua.comelchemy.com Once the resin is saturated with calcium and magnesium, it is flushed with a concentrated brine (this compound solution), which reverses the process, stripping the hardness minerals from the resin and recharging it with sodium ions. roagua.comepa.gov

Electrodialysis (ED): Electrodialysis is a membrane-based process used for desalination. In an ED system, an electric current drives the movement of ions across ion-exchange membranes, separating salt from the water. scialert.netwisa.org.za A more advanced application is Electrodialysis Metathesis (EDM), where this compound is used as a "substitution solution." In this process, four compartments are separated by ion-exchange membranes. The feed water and a this compound solution are placed in two of these compartments. An applied voltage causes an exchange of ions, resulting in the formation of new, non-precipitating salts in the other two compartments, thereby allowing for higher water recovery and the separation of specific minerals from the brine. aiche.orgdesalinationlab.com

Next-Generation Pharmaceutical Formulations

In the pharmaceutical industry, this compound is a critical excipient used to enhance the stability of protein-based drugs, such as monoclonal antibodies and other biologics.

The stability of protein formulations is a major challenge, as proteins can unfold or aggregate, losing their therapeutic efficacy. This compound plays a crucial role in stabilizing these formulations through several mechanisms. Its primary effect is to screen intermolecular electrostatic interactions. dtu.dk By modulating the ionic strength of the solution, NaCl can reduce protein self-association and aggregation, particularly at pH levels close to the protein's isoelectric point. dtu.dk

Recent research has focused on optimizing the concentration of this compound in combination with other excipients like sucrose (B13894) and polysorbates to protect therapeutic proteins against thermal and physical stresses. nih.gov For example, studies have shown that the addition of NaCl enhances the shelf-life and conformational stability of proteins like Brain-Derived Neurotrophic Factor (BDNF). nih.gov Furthermore, innovative techniques are exploring the use of this compound in the desolvation process to create stable protein nanoparticles for drug delivery. This method allows for precise control over particle size by adjusting low concentrations of NaCl, yielding bioactive nanoparticles that can be redissolved while retaining their function. plos.org

Novel Chemical Synthesis Pathways

This compound serves as a fundamental raw material in large-scale chemical synthesis and is at the center of emerging technologies for waste treatment.

Chlor-Alkali Process: The electrolysis of this compound brine is the foundation of the chlor-alkali industry, producing chlorine, sodium hydroxide, and hydrogen. Research in this area focuses on improving the energy efficiency and environmental performance of the process through advancements in membrane cell technology.

Molten Salt Oxidation (MSO): MSO is a thermal treatment technology that uses a molten bed of carbonate salts, often with this compound as a resulting product, to destroy hazardous organic wastes. iaea.orgiaea.org In this process, wastes are injected into the molten salt at high temperatures (700–1000°C), where they are oxidized without a flame. psu.eduresearchgate.net Acid-forming components like chlorine and sulfur are neutralized and trapped in the salt as stable salts like this compound and sodium sulfate (B86663), preventing the release of acidic gases such as HCl. iaea.orgpsu.eduresearchgate.net Advanced two-stage MSO systems are being developed to handle a wider variety of wastes, including those with high ash content. iaea.orgiaea.org

Theoretical and Computational Refinements

Computational chemistry provides powerful tools to investigate the properties of this compound at the molecular level, offering insights that complement experimental studies. Molecular dynamics (MD) simulations have become particularly important for understanding the behavior of NaCl in aqueous solutions.

MD simulations are used to model the interactions between sodium and chloride ions and water molecules over time. These simulations can reveal detailed information about the structure of hydration shells around the ions, the dynamics of ion pairing, and how salt concentration affects the properties of the solution. acs.org For instance, simulations have shown that as salt concentration increases, the hydrogen bond network of water is disrupted, and the interaction energy between ions and water weakens. acs.orgaip.org

Recent computational studies have focused on complex scenarios, such as the behavior of NaCl at interfaces or in highly concentrated and supersaturated solutions. aip.orgaip.orgcopernicus.org These simulations are crucial for understanding phenomena like crystallization and the properties of atmospheric aerosols. acs.org By refining the force fields used to describe interatomic interactions, researchers can achieve greater accuracy in predicting thermodynamic and transport properties, such as diffusion coefficients and molar conductivity, across a wide range of concentrations. acs.org These theoretical refinements are essential for advancing our fundamental understanding of this simple yet fundamentally important compound.

More Accurate Models for High-Pressure Behavior

The behavior of this compound under high pressure is a subject of intense experimental and theoretical investigation, with significant implications for physics and chemistry. researchgate.net While it is known that NaCl transitions from its standard rocksalt (B1) structure to a CsCl-type (B2) structure at approximately 30 GPa, the quest for more accurate models is driven by the need to understand its properties at even more extreme pressures, such as those found in the interiors of giant planets. researchgate.net

Recent research has utilized advanced computational methods, like ab initio simulations and particle swarm structural searches, to explore the phase diagram of NaCl at pressures up to 800 GPa. researchgate.net These studies have predicted the existence of novel high-pressure orthorhombic structures, designated as oC8, oI8, and oP16, which are expected to be stable at pressures exceeding 300 GPa. researchgate.net A key finding is the predicted metallization of NaCl under these extreme conditions. The oC8 structure is anticipated to become metallic through band-gap closure, while the oI8 and oP16 phases are predicted to be metallic within their stable pressure ranges. researchgate.net Intriguingly, these metallic phases are predicted to retain a significant degree of ionic character. researchgate.net

Furthermore, investigations into the high-pressure and high-temperature behavior of NaCl have revealed decomposition into novel compounds like NaCl3 and potentially Na3Cl at pressures above 31 GPa and temperatures around 1800 K. researchgate.net The development of more accurate theoretical models is essential to corroborate these experimental findings and to provide a deeper understanding of the underlying chemical and physical transformations. tsijournals.com These models are crucial for refining our understanding of the equation of state (EOS) of NaCl, which is often used as a pressure standard in high-pressure experiments. tsijournals.com

Table 1: Predicted High-Pressure Phases of this compound

Pressure Range (GPa)	Stable Phase	Crystal Structure	Predicted Properties
0 - 30	B1 (Rocksalt)	Face-centered cubic	Insulator
30 - 322	B2 (CsCl-type)	Body-centered cubic	Insulator
322 - 645	oC8	Orthorhombic	Becomes metallic via band-gap closure
645 - 683	oI8	Orthorhombic	Metallic, retains ionic character
> 683	oP16	Orthorhombic	Metallic, retains ionic character

This table is based on data from particle swarm structural searches and ab initio calculations. researchgate.net

Improved Understanding of Ion-Water Interactions

The dissolution of this compound in water is a fundamental chemical process, yet a detailed understanding at the molecular level remains an active area of research. researchgate.net Recent advancements, including the use of single-ion control technology, have enabled the observation of salt dissolution at the atomic scale. unist.ac.kr These studies have provided experimental evidence for the mechanism by which water molecules weaken the ionic bonds in the NaCl crystal. unist.ac.kr

It has been demonstrated that the interaction between the water dipole and the ions in the crystal lattice plays a crucial role. unist.ac.kr Specifically, the water dipole polarizes the chloride anion, leading to a strong anion-water interaction that weakens the ionic bond. unist.ac.kr This results in the selective dissolution of anions before cations. unist.ac.kr The polarization rate of chloride anions is significantly more pronounced than that of sodium cations, making them more susceptible to the electrical influence of water molecules, particularly at under-coordinated sites on the salt surface. unist.ac.kr

Molecular simulations are a key tool for investigating ion-water interactions, but their accuracy depends heavily on the force fields used to model the system. aip.org Researchers are continuously working to develop and validate more accurate force fields for NaCl in water, especially at elevated temperatures and pressures where experimental data is scarce. aip.orgtandfonline.com These improved models are essential for accurately predicting properties like ion aggregation, hydrogen bonding, and dielectric constants in saline solutions under various conditions. aip.org Studies using techniques like high-pressure neutron diffraction and Raman scattering are providing valuable data to validate and refine these models. tandfonline.comresearchgate.net For instance, it has been shown that increasing pressure can enhance the solubility of NaCl in water up to a certain point, a phenomenon linked to the deformation of hydrogen bonds. tandfonline.com

Table 2: Influence of NaCl Concentration on Water Structure

NaCl Concentration	Effect on Water Structure	Key Interaction
Increasing	Reduction in tetrahedral arrangement	Disruption of hydrogen-bonded network
Increasing	Blue shifts of Raman main peak (<433 K)	Strengthened H2O-Cl- interaction

This table summarizes findings from Monte Carlo simulations and Raman spectroscopy studies. researchgate.netresearchgate.net

Incorporation of Many-Body Effects in Potential Functions

Traditional interatomic potentials often rely on a pairwise additive approximation, which may not fully capture the complex interactions within a system like molten this compound or concentrated aqueous solutions. tandfonline.com The interaction between two particles can be significantly influenced by the presence of surrounding particles, a phenomenon known as many-body effects. tandfonline.com Future research is increasingly focused on developing and incorporating these effects into potential functions to achieve greater accuracy in molecular simulations.

The development of machine learning potentials, such as those based on Gaussian Approximation Potentials (GAP), represents a significant step forward. chemrxiv.org These models can be trained on large datasets from high-accuracy quantum mechanical calculations (Density Functional Theory) to create potentials that are nearly as accurate as the reference method but computationally much faster. chemrxiv.org For molten NaCl, a GAP model has been shown to provide excellent agreement with experimental data for properties like structure factors and diffusion coefficients, outperforming traditional polarizable and non-polarizable ion models. chemrxiv.org

Polarizable force fields are another approach to implicitly account for many-body effects by allowing the charge distribution of atoms and ions to change in response to their local environment. acs.org These have been used to study properties like the potential of mean force for ion pairing in water and the distribution of ions at interfaces. acs.org However, refining these models to accurately capture phenomena like ion clustering and the behavior of hydrated ions requires ongoing research and validation against experimental data and high-level theoretical calculations. acs.org The goal is to create potential functions that can reliably predict the behavior of this compound in diverse environments, from bulk solutions to complex interfaces, by accurately representing the underlying many-body interactions. tandfonline.comtandfonline.com

Q & A

Q. How can I design a controlled experiment to investigate the impact of sodium chloride on seed germination?

Methodological Answer:

• Independent Variable: this compound concentration (e.g., 0%, 2%, 4%, 6% w/v) prepared using a milligram scale for precision .
• Dependent Variables: Germination rate, root/shoot length, biomass.
• Controls: Use distilled water for the 0% NaCl group; maintain consistent temperature, light, and humidity.
• Data Collection: Measure germination daily for 7–14 days. Statistical tools like ANOVA can compare group means.
• Example Design: See Table 1 in for variable operationalization.

Q. What protocols ensure accuracy in preparing this compound standard solutions for analytical chemistry?

Methodological Answer:

• Reagent Purity: Use this compound certified as free from organic contaminants (e.g., Suprapur®) .
• Preparation Steps:
  • Dissolve 32.9 g NaCl in distilled water.
  • Dilute to 1 L in a calibrated volumetric flask to achieve 20 g/L Cl⁻ .
• Validation: Verify concentration via gravimetric analysis or ion-selective electrodes. Cross-check with CRC Handbook conductivity data for saturated solutions .

Advanced Research Questions

Q. How can response surface methodology (RSM) optimize this compound’s role in dielectric property studies?

Methodological Answer:

• Experimental Design: Use Central Composite Design (CCD) to test variables: NaCl concentration (0–5%), hydrated ethanol (0–10%), and temperature (20–90°C) .
• Response Variables: Dielectric constant, loss factor, dissipation factor.
• Optimization: RSM models revealed optimal conditions: 2.21% NaCl, 4.64% ethanol, 87°C, maximizing energy conversion efficiency .
• Validation: Confirm predictions via calibrated dielectric spectrometers.

Q. How do impurities like this compound influence surface tension in complex fluid systems?

Methodological Answer:

• Experimental Setup: Use full factorial design to test NaCl (0–5%), hydrocarbons, and iron sulfide in piperazine-MDEA blends .
• Measurement: Employ pendant drop tensiometry.
• Findings: NaCl increases surface tension synergistically with iron sulfide (max 74.33 mN/m at 87°C) .
• Statistical Analysis: Apply ANOVA to isolate main effects and interactions.

Q. What advanced techniques resolve contradictions in NaCl’s dual role as a protease production enhancer and inhibitor?

Methodological Answer:

• Hypothesis Testing: For halophiles like Bacillus luteus H11, NaCl (1–9%) enhances protease activity up to 4–5%, beyond which osmotic stress inhibits growth .
• Method: Use gradient agar plates or controlled bioreactors with incremental NaCl dosing.
• Data Interpretation: Correlate protease yield (via Folin-Ciocalteu assay) with microbial growth curves.

Analytical & Technical Questions

Q. How can I determine NaCl concentration in an unknown solution using limited Ag⁺ measurements?

Methodological Answer:

• Principle: exploit Ksp of AgCl (1.83×10⁻¹⁰). Add excess AgNO₃ to precipitate Cl⁻, then measure residual [Ag⁺] via spectroscopy or electrochemistry .

• Calculations:

  $$[\text{Cl}^-] = \frac{K_{sp}}{[\text{Ag}^+]} \quad \Rightarrow \quad \text{NaCl mass} = [\text{Cl}^-] \times \text{volume} \times M_{\text{NaCl}}$$

• Validation: Compare with gravimetric analysis .

Q. What quality control steps are critical for NaCl sampling in large-scale studies?

Methodological Answer:

• Sampling Protocol: Collect ≥3 random increments using a thief probe for cross-sectional representativeness .
• Non-Conformance Reporting: Document deviations (e.g., purity <99%) with lab analyses and remedial actions .